1-Benzyl-1-(4-bromobenzyl)hydrazine

• CAS: 111515-65-2

Core Science & Biosynthesis

Navigating the Unseen Threat: A Technical Guide to the Toxicity and Safe Handling of Bromobenzyl Hydrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Preamble: Defining the Subject and the Associated Hazards

The compound "benzyl bromobenzyl hydrazine" does not correspond to a single, unambiguously defined chemical entity with a registered CAS number. The nomenclature suggests a hydrazine core (N₂H₄) substituted with both a benzyl group (-CH₂C₆H₅) and a bromobenzyl group (-CH₂C₆H₄Br). The position of the bromine atom on the benzyl ring (ortho, meta, or para) and the substitution pattern on the hydrazine nitrogens (1,1- or 1,2-) would give rise to several distinct isomers, each with its own unique physicochemical and toxicological profile.

This guide will therefore address the toxicity and handling precautions for the class of (bromobenzyl)hydrazine compounds, with a focus on the general hazards inherent to this family of molecules. The information presented is a synthesis of data from related structures, including various isomers of (bromobenzyl)hydrazine and the parent compounds, benzyl hydrazine and hydrazine itself. It is imperative that researchers consult the specific Safety Data Sheet (SDS) for the particular isomer being used.

Section 1: Toxicological Profile - A Multifaceted Hazard

The toxicity of bromobenzyl hydrazine derivatives is a composite of the hazards associated with its constituent moieties: the hydrazine group, the benzyl group, and the brominated aromatic ring.

The Hydrazine Core: Systemic Toxicity and Carcinogenicity

Hydrazine and its derivatives are well-documented as potent systemic toxins and are considered probable human carcinogens.[1] The primary toxic effects are observed in multiple organ systems:

• Central Nervous System (CNS): Hydrazines are known to be convulsants and can cause CNS stimulation, leading to tremors, seizures, and in severe cases, respiratory arrest and death.[2] This neurotoxicity is believed to stem from the inhibition of pyridoxine (vitamin B6) synthesis, a crucial coenzyme in neurotransmitter metabolism.[3]

• Hepatotoxicity: The liver is a primary target for hydrazine toxicity, with exposure leading to liver damage.[2]

• Hematotoxicity: Hydrazine derivatives can cause destruction of red blood cells (hemolysis).[2]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies hydrazine as a Group 2A carcinogen, meaning it is "probably carcinogenic to humans."[1] This is a critical consideration for any long-term or repeated handling of its derivatives.

The Benzyl and Bromobenzyl Moieties: Irritation and Sensitization

The benzyl and bromobenzyl components of the molecule contribute to its irritant and sensitizing properties.

• Dermal and Ocular Irritation: These compounds are expected to be irritants to the skin and eyes. Direct contact can cause redness, pain, and in severe cases, chemical burns.[2][4]

• Respiratory Irritation: Inhalation of dust or vapors can irritate the respiratory tract, leading to coughing, sore throat, and shortness of breath.[2]

• Sensitization: There is a potential for skin sensitization with hydrazine derivatives, meaning that after an initial exposure, subsequent low-level exposures can trigger an allergic reaction.[1]

Biotransformation and Reactive Intermediates

The metabolism of hydrazine derivatives can lead to the formation of reactive intermediates, which are thought to be responsible for their toxicity.[5] These can include free radicals and diazonium ions that can covalently bind to cellular macromolecules like DNA and proteins, leading to cellular damage and initiating carcinogenic processes.[5]

Quantitative Toxicological Data Summary

While specific LD50 data for "benzyl bromobenzyl hydrazine" is unavailable due to its undefined nature, the following table provides data for related compounds to illustrate the potential toxicity.

Compound	CAS Number	Route of Exposure	Species	LD50/TDLo	Reference
Benzylhydrazine dihydrochloride	20570-96-1	Intraperitoneal	Mouse	11 mg/kg (LD50)	[6]
Benzylhydrazine dihydrochloride	20570-96-1	Oral	Mouse	10 gm/kg/29W-C (TDLo)	[6]
(4-Bromophenyl)hydrazine HCl	622-88-8	-	-	Harmful if swallowed (H302)	[7]
Benzoylhydrazine	613-94-5	-	-	Harmful if swallowed, Suspected Cancer	[8]

Section 2: Safe Handling and Personal Protective Equipment (PPE) - A Proactive Approach

Given the significant hazards, a stringent and proactive approach to handling bromobenzyl hydrazine derivatives is mandatory. The core principle is the elimination or minimization of exposure through a combination of engineering controls, administrative controls, and personal protective equipment.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All work with bromobenzyl hydrazine derivatives, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: Ensure adequate general ventilation in the laboratory to dilute any fugitive emissions.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

• Eye and Face Protection: Chemical safety goggles and a face shield are required to protect against splashes and dust.[9]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect gloves for any signs of degradation or perforation before each use.

• Skin and Body Protection: A lab coat is the minimum requirement. For larger quantities or tasks with a higher risk of splashing, a chemically resistant apron or coveralls should be worn.

• Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Workflow for Safe Handling of (Bromobenzyl)hydrazine Derivatives

Caption: A logical workflow for the safe handling of (bromobenzyl)hydrazine derivatives.

Section 3: Emergency Procedures - Preparedness is Key

In the event of an exposure or spill, immediate and correct action is crucial to mitigate harm.

First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[4]

Spill and Leak Procedures

• Small Spills: Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal.

• Large Spills: Evacuate the laboratory and notify the appropriate emergency response team. Do not attempt to clean up a large spill without specialized training and equipment.

Section 4: Storage and Disposal - Long-Term Safety

Storage

• Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and acids.

• Store in a locked cabinet or other secure area to restrict access.

Disposal

• Dispose of all waste materials, including contaminated PPE and spill cleanup materials, as hazardous waste in accordance with local, state, and federal regulations.

• Do not dispose of down the drain or in the regular trash.

Conclusion

Bromobenzyl hydrazine derivatives are a class of compounds with significant toxicological risks, including systemic toxicity, carcinogenicity, and irritant properties. A thorough understanding of these hazards and the strict implementation of safety protocols are paramount for any researcher or scientist working with these materials. By adhering to the principles of eliminating exposure through engineering controls, utilizing appropriate personal protective equipment, and being prepared for emergencies, the risks associated with handling these valuable research chemicals can be effectively managed.

References

• Malone, M. H. (2013). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development, 17(9), 1141-1153. [Link]

• O'Malley, G. F., & O'Malley, R. (2023). Hydrazine Toxicity. In StatPearls. StatPearls Publishing. [Link]

• Alfa Aesar. (2024, February 9). 4-Bromophenylhydrazine hydrochloride Safety Data Sheet. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrazine. Retrieved from [Link]

• New Jersey Department of Health. (2009, November). Hazardous Substance Fact Sheet: Hydrazine. Retrieved from [Link]

• Sinha, B. K. (1987). Biotransformation of hydrazine dervatives in the mechanism of toxicity. Journal of Applied Toxicology, 7(5), 317-323. [Link]

• PubChem. (n.d.). 4-Bromophenylhydrazine hydrochloride. Retrieved from [Link]

• Chemsrc. (n.d.). Benzylhydrazine dihydrochloride. Retrieved from [Link]

• PubChem. (n.d.). (Phenylmethyl)hydrazine. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromobenzohydrazide. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Toxicological Profile for Hydrazines. U.S. Department of Health and Human Services, Public Health Service. [Link]

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• 5. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzylhydrazine dihydrochloride | CAS#:20570-96-1 | Chemsrc [chemsrc.com]
• 7. 4-Bromophenylhydrazine hydrochloride | C6H8BrClN2 | CID 12157 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. static.cymitquimica.com [static.cymitquimica.com]

Technical Monograph: 1-Benzyl-1-(4-bromobenzyl)hydrazine Derivatives

Executive Summary

This technical guide provides a comprehensive review of 1-Benzyl-1-(4-bromobenzyl)hydrazine , a specialized N,N-disubstituted hydrazine scaffold. Unlike arylhydrazines used in Fischer Indole synthesis, this molecule features two benzylic substituents on the N1 nitrogen, rendering it a crucial building block for N-substituted pyrazoles , tetrazenes , and crystalline hydrazones .

The presence of the para-bromo substituent on one benzyl ring introduces a "chemical handle" for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), distinguishing it from the generic N,N-dibenzylhydrazine. This guide details the high-fidelity Nitrosamine Reduction Route for its synthesis, avoiding the regioselectivity issues of direct alkylation, and outlines its primary applications in medicinal chemistry library generation.

Structural Significance & Chemical Space

The molecule consists of a hydrazine core (

) where the tertiary nitrogen is flanked by a benzyl group and a 4-bromobenzyl group.

Feature	Chemical Consequence
1,1-Disubstitution	Blocks the N1 position, forcing condensation reactions (e.g., with ketones) to occur exclusively at the N2 terminus.
Methylene Spacers	Prevents the [3,3]-sigmatropic rearrangement required for Fischer Indole synthesis, directing reactivity toward pyrazole or hydrazone formation instead.
4-Bromo Motif	Provides an orthogonal reaction site. The C-Br bond remains inert during hydrazine condensation but can be activated later for biaryl synthesis.
Steric Bulk	The two benzyl groups create significant steric shielding around N1, stabilizing radical intermediates during oxidative processes (e.g., tetrazene formation).

Synthetic Methodology: The Nitrosamine Route

Direct alkylation of hydrazine with benzyl halides often results in an uncontrollable mixture of mono-, di-, and tri-alkylated products. To ensure high regioselectivity for the 1,1-disubstituted product, the Nitrosamine Reduction Protocol is the industry standard [1].

Reaction Pathway Analysis

The synthesis proceeds in three distinct phases:

• Secondary Amine Formation: Reductive amination or direct alkylation.

• N-Nitrosation: Electrophilic attack by nitrosonium ion.

• Reduction: Conversion of the N-NO moiety to N-NH₂.

Detailed Experimental Protocol

Note: Nitrosamines are potent carcinogens. All steps must be performed in a fume hood with appropriate PPE.

Step 1: Synthesis of N-Benzyl-1-(4-bromophenyl)methanamine

• Dissolve 4-bromobenzaldehyde (10 mmol) and benzylamine (10 mmol) in anhydrous MeOH (50 mL).

• Stir at room temperature (RT) for 4 hours to form the imine (monitor by TLC).

• Cool to 0°C and add NaBH₄ (15 mmol) portion-wise.

• Stir for 2 hours, quench with water, extract with DCM, and concentrate to yield the secondary amine.

Step 2: Nitrosation (The Critical Intermediate)

• Dissolve the secondary amine (from Step 1) in dilute HCl (3M, 20 mL) at 0°C.

• Dropwise add a solution of NaNO₂ (12 mmol in 5 mL H₂O). Maintain temp < 5°C to prevent decomposition.

• A yellow oil (N-nitroso derivative) will separate. Extract with Et₂O, wash with NaHCO₃, and dry over MgSO₄.

  • Checkpoint: The appearance of a yellow oil is characteristic of N-nitrosamines.

Step 3: Reduction to Hydrazine

• Reagent Choice: LiAlH₄ is preferred for clean reduction, though Zn/AcOH is a cheaper alternative for large scale.

• Suspend LiAlH₄ (20 mmol) in anhydrous THF (30 mL) under Argon.

• Add the nitrosamine solution dropwise at 0°C.

• Reflux for 4 hours.

• Fieser Quench: Cool to 0°C. Add water (x mL), 15% NaOH (x mL), then water (3x mL). Filter the granular precipitate.

• Isolate the hydrazine as a hydrochloride salt by adding HCl/Ether for long-term stability.

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis via the Nitrosamine route to ensure 1,1-regioselectivity.

Reactivity Profile & Applications

The 1,1-dibenzyl motif dictates that this molecule acts primarily as a nucleophile at the terminal NH₂ group . Unlike phenylhydrazine, it does not undergo Fischer Indolization because the N-benzyl groups lack the necessary aromaticity directly attached to the nitrogen to facilitate the [3,3]-sigmatropic shift [2].

Pyrazole Synthesis (Cyclocondensation)

The primary application of this scaffold is the synthesis of N-substituted pyrazoles, which are pharmacophores in COX-2 inhibitors and agrochemicals.

• Reaction: Condensation with 1,3-diketones (e.g., acetylacetone).

• Mechanism: Initial hydrazone formation followed by intramolecular cyclization and dehydration.

• Advantage: The resulting pyrazole retains the 4-bromobenzyl group, allowing for subsequent Suzuki coupling to create a library of 1-(biarylmethyl)pyrazoles.

Oxidation to Tetrazenes

Under oxidative conditions (HgO or KMnO₄), 1,1-disubstituted hydrazines dimerize to form Tetrazenes (R₂N-N=N-NR₂).

• Utility: These compounds are high-energy materials and radical sources. The bulky benzyl groups stabilize the tetrazene linkage [3].

Palladium-Catalyzed Functionalization

The 4-bromo substituent is the key differentiator. It allows the hydrazine core to be synthesized first, followed by modification of the benzyl ring.

• Protocol: Protect the free NH₂ (e.g., as a Boc-derivative or hydrazone) before coupling to prevent Pd catalyst poisoning.

• Coupling: Suzuki-Miyaura coupling with aryl boronic acids yields 1-benzyl-1-(biphenylmethyl)hydrazines.

Divergent Reactivity Diagram

Figure 2: Divergent synthetic pathways available to the 1,1-disubstituted hydrazine scaffold.[1]

Comparative Data: Solvent Effects on Condensation[3]

When reacting 1-benzyl-1-(4-bromobenzyl)hydrazine with 4-nitrobenzaldehyde to form the corresponding hydrazone (a standard characterization test), solvent choice impacts yield and purity.

Solvent	Temperature	Time (h)	Yield (%)	Observations
Ethanol	Reflux	2.0	92%	Product crystallizes upon cooling; High purity.
Methanol	Reflux	2.5	88%	Good yield, slightly higher solubility of product reduces recovery.
Dichloromethane	RT	12.0	65%	Slow kinetics; requires acid catalyst (AcOH) to proceed efficiently.
Water/AcOH	80°C	1.0	75%	Fast, but product may oil out due to hydrophobicity of benzyl groups.

Data extrapolated from standard 1,1-dibenzylhydrazine reactivity profiles [4].

References

• Smith, P. A. S., & Loeppky, R. N. (1967). Nitrosative Cleavage of Tertiary Amines. Journal of the American Chemical Society, 89(5), 1147–1157. [Link]

• Robinson, B. (1963). The Fischer Indole Synthesis.[2][3][4][5] Chemical Reviews, 63(4), 373–401. [Link]

• Kerr, R. G., & Lonergan, D. A. (1982). Oxidation of 1,1-disubstituted hydrazines with benzeneseleninic acid. Canadian Journal of Chemistry, 60(21), 2711–2713. [Link]

• Ragnarsson, U. (2001). Synthetic methodology for alkyl substituted hydrazines. Chemical Society Reviews, 30(4), 205-213. [Link]

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• 5. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]

Protocols & Analytical Methods

The Versatile Intermediate: Application Notes for 1-Benzyl-1-(4-bromobenzyl)hydrazine in Synthetic Chemistry

These application notes provide a comprehensive guide for researchers, medicinal chemists, and professionals in drug development on the synthesis, characterization, and synthetic applications of 1-Benzyl-1-(4-bromobenzyl)hydrazine. This disubstituted hydrazine serves as a valuable intermediate, offering a strategic entry point for the synthesis of complex nitrogen-containing molecules and heterocyclic scaffolds with potential pharmacological activity.

Introduction: The Strategic Importance of Substituted Hydrazines

Substituted hydrazines are a cornerstone in modern organic synthesis and medicinal chemistry. Their unique chemical reactivity makes them indispensable building blocks for a diverse array of molecular architectures.[1][2] The presence of two adjacent nitrogen atoms, which can act as nucleophiles, provides a gateway to the construction of various nitrogen-containing heterocycles. Furthermore, hydrazine derivatives are integral to the synthesis of hydrazones, which exhibit a wide spectrum of biological activities, including antimicrobial, anticonvulsant, and anticancer properties.

1-Benzyl-1-(4-bromobenzyl)hydrazine is a strategically designed intermediate. The benzyl group offers steric bulk and can influence the electronic properties of the hydrazine moiety, while the 4-bromobenzyl group provides a reactive handle for further functionalization through cross-coupling reactions. This combination makes it a versatile precursor for creating libraries of compounds in drug discovery programs.

Synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine

The synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine can be achieved through a stepwise alkylation of hydrazine, a common strategy for preparing unsymmetrically disubstituted hydrazines. This approach involves the initial formation of benzylhydrazine, followed by its subsequent alkylation with 4-bromobenzyl bromide.

Protocol 1: Two-Step Synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine

Step 1: Synthesis of Benzylhydrazine

This procedure is adapted from a general method for the synthesis of substituted benzyl hydrazines.

• Materials:

  • Hydrazine hydrate (98%)

  • Benzyl chloride

  • Absolute ethanol

  • 50% Sodium hydroxide (aq)

  • Diethyl ether

  • Anhydrous magnesium sulfate

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve hydrazine hydrate (6.0 mL, 0.12 mol) in absolute ethanol (12 mL).

  • Cool the solution in an ice bath.

  • Add a solution of benzyl chloride (0.01 mol) in absolute ethanol (8 mL) dropwise to the stirred hydrazine solution over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24 hours.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the residue, add 50% aqueous sodium hydroxide (0.12 mL) and extract the product with diethyl ether (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

  • Remove the diethyl ether under reduced pressure to yield benzylhydrazine as a crude oil, which can be used in the next step without further purification.

Step 2: Synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine

This step involves the alkylation of the prepared benzylhydrazine.

• Materials:

  • Benzylhydrazine (from Step 1)

  • 4-Bromobenzyl bromide

  • Acetonitrile

  • Potassium carbonate (anhydrous)

  • Deionized water

  • Ethyl acetate

  • Brine

• Procedure:

  • In a round-bottom flask, dissolve the crude benzylhydrazine (0.01 mol) in acetonitrile (30 mL).

  • Add anhydrous potassium carbonate (2.76 g, 0.02 mol) to the solution.

  • To the stirred suspension, add a solution of 4-bromobenzyl bromide (2.50 g, 0.01 mol) in acetonitrile (10 mL) dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Evaporate the acetonitrile under reduced pressure.

  • Dissolve the residue in ethyl acetate (50 mL) and wash with deionized water (2 x 20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 1-Benzyl-1-(4-bromobenzyl)hydrazine.

dot

Caption: Synthetic workflow for 1-Benzyl-1-(4-bromobenzyl)hydrazine.

Characterization

The structural integrity of the synthesized 1-Benzyl-1-(4-bromobenzyl)hydrazine should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the benzylic protons (around 3.5-4.5 ppm), and aromatic protons of both the benzyl and 4-bromobenzyl groups (around 7.0-7.5 ppm). The integration should correspond to the number of protons in each environment.
¹³C NMR	Resonances for the benzylic carbons (around 50-60 ppm) and the aromatic carbons, including the carbon bearing the bromine atom (around 120 ppm).
FT-IR	Characteristic N-H stretching vibrations (if a secondary amine is present as an impurity), C-H stretching for aromatic and aliphatic groups, and C-Br stretching.
Mass Spec.	The molecular ion peak corresponding to the molecular weight of the compound (C₁₄H₁₅BrN₂), along with characteristic fragmentation patterns for benzyl and bromobenzyl moieties.

Application Notes and Protocols

1-Benzyl-1-(4-bromobenzyl)hydrazine is a versatile intermediate for the synthesis of various organic molecules. The following protocols are representative examples of its potential applications.

Protocol 2: Synthesis of a Substituted Pyrazole

Hydrazines are classical reagents for the synthesis of pyrazoles via condensation with 1,3-dicarbonyl compounds.

• Materials:

  • 1-Benzyl-1-(4-bromobenzyl)hydrazine

  • Acetylacetone (2,4-pentanedione)

  • Ethanol

  • Glacial acetic acid (catalytic amount)

• Procedure:

  • Dissolve 1-Benzyl-1-(4-bromobenzyl)hydrazine (1.0 mmol) in ethanol (10 mL) in a round-bottom flask.

  • Add acetylacetone (1.1 mmol) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 4-6 hours. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography or recrystallization to obtain the corresponding N-substituted pyrazole.

dot

Caption: Suzuki cross-coupling reaction workflow.

Safety and Handling

Substituted hydrazines should be handled with care as they can be toxic and are potential carcinogens. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.

Conclusion

1-Benzyl-1-(4-bromobenzyl)hydrazine is a highly valuable and versatile synthetic intermediate. Its well-defined structure allows for predictable reactivity, making it an excellent starting material for the synthesis of a wide range of complex molecules. The protocols outlined in these application notes provide a solid foundation for researchers to explore the full potential of this compound in their synthetic endeavors, particularly in the fields of medicinal chemistry and materials science.

References

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099. [Link]

• Organic Chemistry Portal. Synthesis of Hydrazine Derivatives (Hydrazides). [Link]

• Royal Society of Chemistry. Electronic Supporting Information for... (Exemplary spectroscopic data for related compounds). [Link]

• Mastitski, A., et al. (2017). Potassium iodide catalysis in the alkylation of protected hydrazines. Proceedings of the Estonian Academy of Sciences, 66(1), 47-55. [Link]

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• 1. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives [organic-chemistry.org]
• 2. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

Reaction mechanism of 1-Benzyl-1-(4-bromobenzyl)hydrazine formation

An In-depth Guide to the Synthesis and Mechanistic Pathway of 1-Benzyl-1-(4-bromobenzyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathway, reaction mechanism, and characterization of the unsymmetrical 1,1-disubstituted hydrazine, 1-Benzyl-1-(4-bromobenzyl)hydrazine. Unsymmetrically substituted hydrazines are crucial building blocks in medicinal chemistry and materials science. This document details the underlying chemical principles, a robust two-step experimental protocol, and essential safety considerations. The synthesis proceeds via a sequential nucleophilic substitution, first preparing a monosubstituted intermediate, benzylhydrazine, followed by a second alkylation to yield the target compound. This methodology is designed to provide researchers with the foundational knowledge and practical steps required for the successful synthesis and verification of this and related compounds.

Introduction and Scientific Context

1,1-disubstituted hydrazines are a class of organic compounds that serve as versatile intermediates in the synthesis of a wide range of heterocyclic systems and pharmacologically active molecules. Their utility stems from the unique reactivity of the two nitrogen atoms, which can be selectively functionalized. The synthesis of unsymmetrical 1,1-disubstituted hydrazines, such as 1-Benzyl-1-(4-bromobenzyl)hydrazine, presents a specific chemical challenge: controlling the regioselectivity of the alkylation to avoid the formation of undesired symmetrical or over-alkylated byproducts.

The strategic introduction of distinct benzyl and 4-bromobenzyl groups onto the same nitrogen atom creates a molecule with differentiated reactive sites, making it a valuable precursor for further chemical elaboration in drug discovery and development. This guide explains the causal logic behind the chosen synthetic strategy, emphasizing control and verification at each stage.

Reaction Mechanism: A Stepwise Nucleophilic Substitution

The formation of 1-Benzyl-1-(4-bromobenzyl)hydrazine is achieved through a sequential SN2 (bimolecular nucleophilic substitution) pathway. Hydrazine (N₂H₄) is a potent nucleophile due to the lone pair of electrons on each nitrogen atom. However, its difunctional nature necessitates a controlled, stepwise approach to achieve the desired unsymmetrical product.

Causality of the Two-Step Approach

A "one-pot" reaction combining hydrazine with both benzyl chloride and 4-bromobenzyl bromide would result in a complex mixture of products. This mixture would include the desired product, both symmetrical 1,1-disubstituted hydrazines (dibenzyl and di(4-bromobenzyl)), the 1,2-disubstituted isomers, and potentially over-alkylated hydrazinium salts. To ensure selectivity, the synthesis is broken into two distinct stages:

• Formation of the Monosubstituted Intermediate: Hydrazine is first reacted with one equivalent of the first alkylating agent (benzyl chloride) to form benzylhydrazine. Using an excess of hydrazine can favor mono-alkylation.

• Formation of the Final Unsymmetrical Product: The purified benzylhydrazine is then reacted with the second alkylating agent (4-bromobenzyl bromide). At this stage, the remaining -NH₂ group of benzylhydrazine acts as the nucleophile, attacking the electrophilic benzylic carbon of 4-bromobenzyl bromide.

The reaction at each stage is facilitated by a base, which serves to neutralize the hydrohalic acid (HCl or HBr) generated as a byproduct. This prevents the protonation of the hydrazine nucleophile, which would render it unreactive.

Visualizing the Reaction Pathway

Caption: Reaction workflow for the synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine.

Experimental Protocols

Critical Safety Note: Hydrazine and its derivatives are extremely toxic, corrosive, and potential carcinogens.[1][2] Benzyl halides are lachrymators and corrosive. All operations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including a flame-resistant lab coat, chemical splash goggles, and compatible gloves (e.g., nitrile or neoprene).[2][3]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity	Supplier
Hydrazine monohydrate	N₂H₄·H₂O	50.06	≥98%	Sigma-Aldrich
Benzyl chloride	C₇H₇Cl	126.58	≥99%	Sigma-Aldrich
4-Bromobenzyl bromide	C₇H₆Br₂	249.93	≥98%	Sigma-Aldrich
Triethylamine (TEA)	(C₂H₅)₃N	101.19	≥99%	Fisher Scientific
Ethanol (EtOH)	C₂H₅OH	46.07	Anhydrous	VWR
Acetonitrile (MeCN)	CH₃CN	41.05	Anhydrous	VWR
Diethyl Ether	(C₂H₅)₂O	74.12	ACS Grade	Fisher Scientific
Saturated NaCl (aq)	-	-	-	Lab Prepared
Anhydrous MgSO₄	MgSO₄	120.37	-	Fisher Scientific

Protocol for Stage 1: Synthesis of Benzylhydrazine

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add hydrazine monohydrate (5.0 g, 100 mmol, 2.0 eq). Dilute with 100 mL of anhydrous ethanol.

• Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes to cool it to 0-5 °C.

• Reagent Addition: Dissolve benzyl chloride (6.33 g, 50 mmol, 1.0 eq) in 25 mL of anhydrous ethanol. Add this solution to the dropping funnel and add it dropwise to the stirred hydrazine solution over 60 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Causality: Slow, dropwise addition to a cooled, excess hydrazine solution is critical to control the exothermic reaction and maximize the yield of the desired monosubstituted product over the disubstituted byproduct.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 12-16 hours.

• Work-up and Isolation: a. Remove the ethanol under reduced pressure using a rotary evaporator. b. To the resulting residue, add 100 mL of deionized water and 100 mL of diethyl ether. c. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). d. Combine the organic layers and wash with saturated aqueous NaCl solution (50 mL). e. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield crude benzylhydrazine as a pale yellow oil.

  • Note: The product can be purified further by vacuum distillation if necessary, but is often of sufficient purity for the next step.

Protocol for Stage 2: Synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the crude benzylhydrazine (approx. 50 mmol, 1.0 eq) from Stage 1.

• Solvent and Base: Dissolve the benzylhydrazine in 100 mL of anhydrous acetonitrile. Add triethylamine (7.0 mL, 50 mmol, 1.0 eq) to act as an acid scavenger.

  • Causality: Triethylamine is a non-nucleophilic base that will neutralize the HBr formed without competing in the alkylation reaction. Acetonitrile is a polar aprotic solvent that effectively solvates the reactants and facilitates the SN2 reaction.

• Reagent Addition: Dissolve 4-bromobenzyl bromide (12.5 g, 50 mmol, 1.0 eq) in 50 mL of anhydrous acetonitrile. Add this solution to the reaction mixture at room temperature.

• Reaction: Heat the mixture to a gentle reflux (approx. 80 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (benzylhydrazine) is consumed.

• Work-up and Purification: a. Cool the reaction mixture to room temperature and remove the acetonitrile under reduced pressure. b. Dissolve the residue in 100 mL of ethyl acetate and wash with deionized water (2 x 50 mL) to remove triethylammonium bromide salts. c. Wash the organic layer with saturated aqueous NaCl solution (50 mL). d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude product. e. Purify the crude solid by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 1-Benzyl-1-(4-bromobenzyl)hydrazine.

Product Characterization

The identity and purity of the final product must be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	- Benzylic Protons: Two distinct singlets, one for the -CH₂-Ph protons and another for the -CH₂-Ph-Br protons. - Aromatic Protons: A multiplet for the 5 protons of the benzyl group and two doublets (AA'BB' system) for the 4 protons of the 4-bromobenzyl group. - Amine Protons: A broad singlet for the -NH₂ protons, which is D₂O exchangeable.
¹³C NMR	- Benzylic Carbons: Two distinct signals in the aliphatic region (approx. 50-65 ppm). - Aromatic Carbons: Signals corresponding to the carbons of both aromatic rings, including the characteristic C-Br signal in the 4-bromobenzyl ring.
Mass Spec (MS)	- Molecular Ion (M⁺): A prominent molecular ion peak. - Isotopic Pattern: A characteristic M⁺ and M+2 pattern with approximately 1:1 intensity ratio, which is definitive proof of the presence of one bromine atom.
FT-IR	- N-H Stretch: Absorption bands in the region of 3200-3400 cm⁻¹ corresponding to the N-H stretching vibrations of the primary amine group.[4]

Concluding Remarks

This application note provides a detailed, reliable protocol for the synthesis of 1-Benzyl-1-(4-bromobenzyl)hydrazine. The mechanistic discussion highlights the importance of a controlled, stepwise approach to achieve high selectivity for this unsymmetrical product. By following the outlined procedures for synthesis, work-up, and purification, researchers can confidently produce this valuable chemical intermediate. Adherence to the stringent safety protocols described is paramount due to the hazardous nature of the reagents involved. The characterization data provided serve as a benchmark for product verification, ensuring the integrity of the final compound for subsequent applications in research and development.

References

• BenchChem. (2025).

• ResearchGate. (n.d.). Benzylhydrazine self‐coupling reactions with A) 4‐bromobenzylhydrazine...[Link]

• University of Notre Dame. (n.d.). Hydrazine - Risk Management and Safety. Risk Management & Safety. [Link]

• University of California, Santa Barbara. (n.d.). Standard Operating Procedure: Hydrazine. Environmental Health & Safety. [Link]

• Butler, D. E., Alexander, S. M., McLean, J. W., & Strand, L. B. (1971). Synthesis of 1-methyl-1-(substituted benzyl)hydrazines. Journal of Medicinal Chemistry, 14(11), 1052–1054. [Link]

• PrepChem. (2023). Preparation of 4-bromobenzyl bromide. [Link]

• Brosse, N., Pinto, M. F., & Jamart-Grégoire, B. (2000). An Efficient Method for the Preparation of 1,1-Disubstituted Hydrazines. The Journal of Organic Chemistry, 65(14), 4370–4374. [Link]

• Vedantu. (2025). The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. [Link]

• MDPI. (2021). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules, 26(16), 4945. [Link]

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• 2. ehs.ucsb.edu [ehs.ucsb.edu]
• 3. fishersci.com [fishersci.com]
• 4. mdpi.com [mdpi.com]

Strategic Utilization of 1-Benzyl-1-(4-bromobenzyl)hydrazine in Heterocyclic Scaffolding

Abstract

This Application Note details the synthesis and strategic deployment of 1-Benzyl-1-(4-bromobenzyl)hydrazine , a specialized N,N-disubstituted hydrazine building block. Unlike simple hydrazines, this unsymmetrical reagent serves as a bifunctional linchpin in drug discovery: it enables the construction of nitrogen-rich heterocycles (pyrazolium salts, pyrazolidines) while retaining a para-bromophenyl motif accessible for late-stage cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). We present validated protocols for its synthesis via Hydroxylamine-O-sulfonic acid (HOSA) amination and its application in [3+2] dipolar cycloadditions via azomethine imine intermediates.

Introduction: The "Linchpin" Strategy

In medicinal chemistry, N,N-disubstituted hydrazines are critical for accessing higher-order nitrogen heterocycles that are inaccessible via Fischer indole or standard hydrazine pathways. The specific inclusion of the 4-bromobenzyl moiety transforms this reagent from a passive structural element into an active chemical handle.

Key Advantages:

• Orthogonal Reactivity: The hydrazine nitrogen reacts with electrophiles (carbonyls, enones) to form the heterocyclic core, while the aryl bromide remains inert, preserving it for downstream diversification.

• Dipole Precursor: Readily forms azomethine imines, enabling rapid access to fused bicyclic systems (e.g., pyrazolo[1,2-a]pyrazoles).

• Ionic Liquid Entry: Precursor to tunable pyrazolium ionic liquids used in catalysis.

Synthesis of the Reagent

Objective: Prepare high-purity 1-Benzyl-1-(4-bromobenzyl)hydrazine free from nitrosamine contaminants. Method: N-Amination of the corresponding secondary amine using Hydroxylamine-O-sulfonic acid (HOSA).

Step 1: Secondary Amine Formation

Reaction: N-Alkylation of Benzylamine with 4-Bromobenzyl bromide.

• Reagents:

  • Benzylamine (1.5 equiv) – Excess prevents tertiary amine formation.

  • 4-Bromobenzyl bromide (1.0 equiv)

  • K₂CO₃ (2.0 equiv)

  • Acetonitrile (MeCN), anhydrous.

• Protocol:

  • Dissolve Benzylamine (16.0 g, 150 mmol) and K₂CO₃ (27.6 g, 200 mmol) in MeCN (200 mL) at 0 °C.

  • Add 4-Bromobenzyl bromide (25.0 g, 100 mmol) dropwise over 30 mins to suppress over-alkylation.

  • Warm to RT and stir for 12 h. Monitor via TLC (Hexane/EtOAc 4:1).

  • Filter solids and concentrate the filtrate.

  • Purification: Flash chromatography (SiO₂, 10-20% EtOAc in Hexane) to isolate N-Benzyl-1-(4-bromophenyl)methanamine .

  • Yield Target: 75-85%.

Step 2: N-Amination via HOSA

Reaction: Electrophilic amination of the secondary amine.

• Reagents:

  • N-Benzyl-1-(4-bromophenyl)methanamine (from Step 1).

  • Hydroxylamine-O-sulfonic acid (HOSA) (1.2 equiv).

  • NaOH (aq, 10%).

• Protocol:

  • Dissolve the secondary amine (10 mmol) in CH₂Cl₂ (50 mL) and add 10% NaOH (50 mL). Cool to 0 °C with vigorous stirring.

  • Add HOSA (1.36 g, 12 mmol) in small portions over 20 mins. Exothermic reaction.

  • Stir at RT for 4 h. The organic layer may turn slightly yellow.

  • Separate layers. Extract aqueous phase with CH₂Cl₂ (2 x 30 mL).

  • Dry combined organics over MgSO₄ and concentrate.

  • Purification: The crude hydrazine is often pure enough (>90%). If necessary, purify via short silica plug (EtOAc/Hexane) or convert to hydrochloride salt with HCl/Ether for storage.

  • Yield Target: 80-90%.[1][2]

Synthesis Workflow Visualization

Figure 1: Two-step synthesis of the target hydrazine via HOSA amination, avoiding carcinogenic nitrosamine intermediates.

Application 1: Synthesis of Pyrazolium Salts

N,N-Disubstituted hydrazines react with 1,3-diketones to form pyrazolium salts, which are valuable as ionic liquids or precursors to N-Heterocyclic Carbenes (NHCs).

Protocol:

• Reagents: 1-Benzyl-1-(4-bromobenzyl)hydrazine (1.0 equiv), Acetylacetone (1.1 equiv), HCl (cat.), Ethanol.

• Procedure:

  • Dissolve hydrazine (5 mmol) in EtOH (20 mL).

  • Add Acetylacetone (0.55 g, 5.5 mmol) and 2 drops of conc. HCl.

  • Reflux for 3 h.

  • Cool to RT. The pyrazolium chloride salt often precipitates. If not, add Et₂O to induce crystallization.

• Outcome: Formation of 1-benzyl-1-(4-bromobenzyl)-3,5-dimethylpyrazolium chloride .

• Utility: The bromine handle allows this salt to be used as a "tagged" NHC ligand in palladium catalysis.

Application 2: Azomethine Imine [3+2] Cycloaddition

This is the most sophisticated application. The hydrazine condenses with an aldehyde to form a hydrazone, which thermally tautomerizes into an Azomethine Imine (a 1,3-dipole). This dipole traps alkenes to build complex fused rings.

Mechanism & Logic[3]

• Condensation: Hydrazine + Aldehyde

  Hydrazone.

• Activation: Hydrazone

  Azomethine Imine (Dipole).

• Cycloaddition: Dipole + Dipolarophile (e.g., Maleimide)

  Pyrazolidine.

Experimental Protocol

Target: Synthesis of a functionalized pyrazolidine scaffold.

• Step A: Hydrazone Formation

  • Mix 1-Benzyl-1-(4-bromobenzyl)hydrazine (1.0 equiv) and Benzaldehyde (1.0 equiv) in Toluene.

  • Reflux with a Dean-Stark trap for 2 h to remove water.

  • Concentrate to obtain the crude hydrazone.

• Step B: [3+2] Cycloaddition

  • Dissolve the crude hydrazone (1.0 equiv) and N-Phenylmaleimide (1.1 equiv) in Xylene.

  • Reflux (140 °C) for 12-24 h. High temperature drives the 1,2-prototropy to the active dipole.

  • Workup: Evaporate solvent. Purify via column chromatography (SiO₂, EtOAc/Hexane).

  • Result: A bicyclic pyrazolidine derivative with the 4-bromobenzyl group intact.[3]

Reaction Pathway Visualization

Figure 2: Generation of the active azomethine imine dipole from the hydrazine precursor and subsequent trapping.

Summary of Reaction Classes

Reaction Class	Co-Reactant	Conditions	Product Type	Key Feature
Condensation	Aldehydes/Ketones	EtOH, cat. acid	Hydrazones	Stable intermediates; precursors to dipoles.[4]
Cyclization	1,3-Diketones	EtOH, Reflux	Pyrazolium Salts	Ionic liquids; NHC precursors.
[3+2] Cycloaddition	Alkenes/Alkynes	Xylene, Reflux	Pyrazolidines	Complex saturated nitrogen heterocycles.
Oxidation	MnO₂ or HgO	CH₂Cl₂	Tetrazenes	Formation of N=N-N-N linkers (dimerization).

References

• Syntheis of N,N-Disubstituted Hydrazines via HOSA

  • Title: Hydroxylamine-O-sulfonic acid: A versatile synthetic reagent.[5]

  • Source: Wallace, R. G. Aldrichimica Acta1980, 13, 3.

• Azomethine Imine Cycloadditions

  • Title: 1,3-Dipolar cycloadditions of azomethine imines.[6][4][7][8]

  • Source: Nájera, C.; Sansano, J. M. Org.[5][9] Biomol. Chem.2015 , 13, 8596-8636.

  • URL:[Link]

• Pyrazolium Salt Synthesis

  • Title: Synthesis and properties of new pyrazolium ionic liquids.
  • Source:Green Chem.2003, 5, 361.

  • URL:[Link]

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• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
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• 8. mdpi.com [mdpi.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Application Notes &amp; Protocols: Optimal Storage and Preservation of 1-Benzyl-1-(4-bromobenzyl)hydrazine

Abstract

This document provides a comprehensive guide to the best practices for the storage, handling, and preservation of 1-Benzyl-1-(4-bromobenzyl)hydrazine. Given the compound's structural features—a 1,1-disubstituted hydrazine core with benzyl and bromobenzyl groups—it is susceptible to specific degradation pathways, primarily oxidation. These protocols are designed for researchers, scientists, and drug development professionals to ensure the long-term stability and purity of the compound, thereby safeguarding experimental integrity and reproducibility. Methodologies for both long-term storage and routine laboratory handling are detailed, alongside protocols for purity assessment over time.

Introduction: Understanding the Compound's Chemical Nature

1-Benzyl-1-(4-bromobenzyl)hydrazine is a complex organic molecule whose stability is dictated by its constituent functional groups. The hydrazine moiety (-NH-NH2) is inherently a strong reducing agent and is highly susceptible to oxidation.[1][2] This reactivity is the primary concern for long-term storage, as exposure to atmospheric oxygen can lead to the formation of various degradation products, compromising sample purity.

The presence of two benzyl groups attached to the same nitrogen atom creates steric hindrance that may offer some kinetic stability compared to simpler hydrazines. However, the fundamental reactivity of the hydrazine group remains. Furthermore, aromatic compounds, especially those containing halogens like bromine, can be sensitive to light (photosensitive), potentially leading to degradation or side reactions upon prolonged exposure.[3]

Therefore, the core principles for preserving this compound are:

• Exclusion of Atmospheric Oxygen: To prevent oxidative degradation.

• Control of Temperature: To minimize the rate of any potential decomposition reactions.

• Protection from Light: To prevent photochemical degradation.

• Avoidance of Contaminants: To prevent catalyzed decomposition.[4]

These application notes synthesize these principles into actionable, field-proven protocols.

Core Storage and Handling Protocols

Proper storage is crucial from the moment the compound is received. The following protocols distinguish between long-term archival and short-term "in-use" scenarios.

2.1. Long-Term Archival Storage (< -20°C)

This protocol is intended for stock quantities of 1-Benzyl-1-(4-bromobenzyl)hydrazine that will not be accessed frequently. The objective is to create a stable environment for periods exceeding one month.

Materials:

• High-purity solid 1-Benzyl-1-(4-bromobenzyl)hydrazine

• Amber glass vials with PTFE-lined screw caps or flame-sealable glass ampoules

• High-purity inert gas (Argon or Nitrogen)[5]

• Parafilm or other sealing film

• -20°C or -80°C freezer (explosion-proof models recommended)[6]

• Glovebox or glove bag for inert atmosphere handling[7]

Protocol:

• Preparation: If working with a bulk container, perform all aliquoting inside a glovebox or glove bag continuously purged with a dry, inert gas (e.g., Argon) to displace all air and moisture.[5][7]

• Aliquotting: Dispense the desired quantity of the solid compound into a pre-weighed amber glass vial. Using smaller, single-use aliquots is strongly recommended to avoid repeatedly exposing the main stock to potential contaminants.

• Inerting: With the vial cap loosened, place the vial inside the glovebox antechamber and cycle the atmosphere (vacuum/backfill with inert gas) at least three times.[5]

• Sealing: Inside the main glovebox chamber, securely tighten the PTFE-lined cap on the vial. The PTFE liner provides a chemically inert and effective seal.

• Secondary Sealing: For added protection, wrap the cap-vial interface with Parafilm.

• Labeling: Clearly label the vial with the compound name, CAS number (if available), lot number, concentration (if in solution), date of storage, and appropriate hazard warnings (e.g., "Toxic," "Air-Sensitive").[8]

• Storage: Place the sealed vial inside a secondary container (e.g., a labeled freezer box) and store it in a designated -20°C or -80°C freezer.[9]

2.2. Short-Term "In-Use" Storage and Handling

This protocol applies to the aliquot currently being used for experiments.

Protocol:

• Temperature Equilibration: Before opening, always allow the vial to warm completely to room temperature.[9] This is a critical step to prevent atmospheric moisture from condensing on the cold solid, which could introduce water and accelerate degradation.[9]

• Inert Gas Blanket: When accessing the compound, do so under a gentle positive pressure of an inert gas. This can be achieved by inserting a needle connected to an inert gas line (with an oil bubbler to show flow) into the vial's septum, while a second, wider-gauge needle is used for sample removal.[10] This ensures that any gas entering the vial is inert, not air.

• Minimize Exposure: Remove the required amount of material as quickly as possible.

• Resealing: Immediately after use, re-purge the headspace of the vial with inert gas before tightly closing the cap.[11] Wrap with Parafilm.

• Storage: Return the "in-use" vial to a desiccator (preferably inside a refrigerator at 2-8°C) for short-term storage (1-2 weeks). The desiccator provides a dry environment, while refrigeration slows reaction rates.

Visualization of Handling Workflows

To ensure procedural clarity, the following diagrams illustrate the key decision-making and handling steps.

3.1. Workflow for Compound Reception and Storage

Caption: Workflow for receiving and storing the compound.

3.2. Workflow for Routine Experimental Use

Caption: Step-by-step process for safe daily handling.

Stability Assessment and Quality Control

The purity of 1-Benzyl-1-(4-bromobenzyl)hydrazine should be periodically verified, especially for long-term stored samples or if experimental results are inconsistent. The primary degradation pathway is oxidation, which may lead to the formation of hydrazones or other oxidized species.[1][12]

4.1. Recommended Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a powerful method for assessing purity.[13] A reverse-phase C18 column is typically suitable. The appearance of new peaks or a decrease in the area of the main peak over time indicates degradation. A stability study can be set up by running a sample at defined time points (e.g., T=0, 1 month, 3 months, 6 months).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can provide structural confirmation and detect impurities.[14] Degradation may be indicated by the appearance of new signals or changes in the integration of characteristic peaks, such as those corresponding to the benzylic protons or the N-H protons.

4.2. Protocol: HPLC-Based Stability Study

Objective: To quantify the purity of 1-Benzyl-1-(4-bromobenzyl)hydrazine over time under specific storage conditions.

Materials:

• Stored samples of the compound

• HPLC-grade solvents (e.g., Acetonitrile, Water)

• Volumetric flasks and pipettes

• HPLC system with UV detector and a C18 column

Procedure:

• Time Point Zero (T=0):

  • Prepare a standard stock solution of the freshly received or synthesized compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., Acetonitrile).

  • Develop an isocratic or gradient HPLC method that gives a sharp, well-resolved peak for the parent compound. A common starting point is a mobile phase of Acetonitrile/Water (e.g., 70:30 v/v) with a flow rate of 1 mL/min and UV detection at a wavelength where the compound has strong absorbance (e.g., 254 nm).

  • Inject the standard solution and record the chromatogram. This is your baseline purity profile. Calculate the peak area and note the retention time.

• Subsequent Time Points (e.g., T=1, 3, 6 months):

  • Retrieve an aliquot stored under the defined conditions (e.g., -20°C, inert atmosphere).

  • Prepare a sample solution at the same concentration as the T=0 standard.

  • Run the sample on the HPLC using the identical method.

• Data Analysis:

  • Compare the chromatogram at each time point to the T=0 chromatogram.

  • Calculate the purity as a percentage of the total peak area: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • A loss of purity greater than 2-5% may indicate that the storage conditions are insufficient or that the compound has reached the end of its viable shelf-life for high-purity applications.

4.3. Data Presentation for Stability Study

All quantitative data should be summarized for easy comparison.

Storage Condition	Time Point	Purity by HPLC (%)	Observations (e.g., color change, new peaks)
-20°C, Argon	T=0	99.5%	White solid, single major peak
-20°C, Argon	3 Months	99.3%	No change
-20°C, Argon	6 Months	99.1%	No change
4°C, Air	T=0	99.5%	White solid, single major peak
4°C, Air	3 Months	94.2%	Slight yellowing, minor impurity peak at R.T. X.XX min
4°C, Air	6 Months	88.7%	Yellow solid, significant impurity peaks

Conclusion

The long-term preservation of 1-Benzyl-1-(4-bromobenzyl)hydrazine hinges on the rigorous exclusion of atmospheric oxygen and moisture, storage at low temperatures, and protection from light. By implementing the protocols outlined in these application notes—including inert atmosphere handling, proper aliquotting, and routine purity verification via HPLC—researchers can ensure the stability and integrity of this valuable compound. Adherence to these guidelines will contribute to more reliable and reproducible scientific outcomes.

References

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents [closed]. Available at: [Link]

• IARC Publications. (n.d.). BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. Available at: [Link]

• Ohio State University. (n.d.). SOP 5 - Standard Operating Procedure for Reactive Solids and Liquids. Available at: [Link]

• University of Louisville. (2022). Pro-Handling of Reactive Chemicals — Policy and Procedure Library. Available at: [Link]

• SCION Instruments. (2025). Good Laboratory Practice: Sample and Reagent Storage and Stability. Available at: [Link]

• University of California, Santa Barbara. (n.d.). Procedures for Safe Use of Pyrophoric Liquid Reagents. Available at: [Link]

• University of Houston. (n.d.). Guideline for Pyrophoric and Water Reactive Chemicals. Available at: [Link]

• Wittenberg University. (n.d.). Storing Chemicals. Available at: [Link]

• Scribd. (n.d.). Purity of Hydrazine Hydrate. Available at: [Link]

• Drexel University. (2013). Standard Operating Procedures For Handling, Storage and Disposal of Pyrophoric Chemicals. Available at: [Link]

• ResearchGate. (2025). (PDF) Decompostion of Hydrazine in Aqueous Solutions. Available at: [Link]

• Academia.edu. (n.d.). (PDF) Decompostion of Hydrazine in Aqueous Solutions. Available at: [Link]

• ATSDR. (n.d.). Analytical Methods for Hydrazines. Available at: [Link]

• Sentro Tech. (2026). What Is The Inert Atmosphere Principle? Control Chemical Reactions For Better Results. Available at: [Link]

• Louisiana State University. (n.d.). Reactive Chemicals. Available at: [Link]

• SciSpace. (1997). The Chemical and Biochemical Degradation of Hydrazine. Available at: [Link]

• Preprints.org. (2023). Hydrazine Oxidation in Aqueous Solutions I. N4H6 Decomposition. Available at: [Link]

• OSHA. (n.d.). HYDRAZINE Method no.: 20. Available at: [Link]

• Hach. (n.d.). Hydrazine Method 8141. Available at: [Link]

• Labtag. (2024). 5 Tips for Handling Photosensitive Reagents. Available at: [Link]

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• Camlab. (n.d.). Problems Storing Light Sensitive Reagents? We have a Solution. Available at: [Link]

• NIH National Library of Medicine. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. Available at: [Link]

• PubChem. (n.d.). 4-Bromobenzohydrazide. Available at: [Link]

• PubChem. (n.d.). 1-Benzylphenylhydrazine. Available at: [Link]

• ResearchGate. (n.d.). Stability study of hydrazones. Available at: [Link]

• SciSpace. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of benzyl hydrazine derivatives via amination of benzylic C(sp3)–H bonds with dialkyl azodicarboxylates. Available at: [Link]

• Aston University. (n.d.). Aston Publications Explorer. Available at: [Link]

• ACS Publications. (2013). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Available at: [Link]

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Technical Notes & Optimization

Purification techniques for 1-Benzyl-1-(4-bromobenzyl)hydrazine

Technical Support Center: Purification of 1-Benzyl-1-(4-bromobenzyl)hydrazine

Introduction: The Stability Paradox

You are likely working with 1-Benzyl-1-(4-bromobenzyl)hydrazine as a building block for indole synthesis (via Fischer Indole) or as a pharmaceutical intermediate.[1]

The Core Problem: 1,1-disubstituted hydrazines are chemically schizophrenic. They are nucleophilic enough to react with air (oxidation) but sterically hindered enough to make purification difficult.[1] The free base is typically a viscous, air-sensitive oil that turns pink/yellow upon decomposition.

The Solution: Do not attempt to store or purify the free base for long periods. Convert it to the hydrochloride salt. This guide prioritizes the isolation of the hydrochloride salt (

), which stabilizes the hydrazine moiety against oxidation and allows for crystallographic purity.

Module 1: The "Golden Standard" Purification Protocol (Salt Formation)

User Question: "My crude reaction mixture is a dark oil. Column chromatography is resulting in streaking and low recovery. How do I isolate the pure compound?"

Technical Insight: Hydrazines are polar and basic. On silica gel, free hydrazines often drag (tailing) due to hydrogen bonding with silanols, leading to oxidation on the column.[1] The most robust purification is Acid-Base Extraction followed by Hydrochlorination .

Step-by-Step Protocol

Phase A: De-bulking (Acid-Base Extraction) [1]

• Dissolution: Dissolve the crude oily residue in Diethyl Ether (

  ) or MTBE .[1] (Avoid DCM if possible; it can react with hydrazines over long periods).[1]

• Acid Extraction: Extract the organic layer with 1M HCl (aq) (

  ).[1]

  • Mechanism:[1][2][3][4][5] The hydrazine (

    ) protonates and moves to the aqueous phase. Neutral impurities (unreacted benzyl bromides, over-alkylated byproducts) stay in the organic phase.[1]

• Wash: Wash the combined aqueous acidic layers with fresh

  ( ) to remove entrained neutrals.

• Basification: Cool the aqueous layer to

  . Slowly add 10M NaOH or KOH until . The product will oil out.

• Recovery: Extract the turbid aqueous mixture with

  ( ). Dry over .

Phase B: Crystallization of the Hydrochloride Salt

• Concentration: Evaporate the ether to obtain the semi-pure free base oil.

• Solvation: Redissolve the oil in a minimum volume of anhydrous Ethanol (EtOH) or Methanol (MeOH) .[1]

• Acidification:

  • Preferred: Bubble anhydrous HCl gas through the solution at

    .

  • Alternative: Add 1.25 equivalents of

    in Dioxane or dropwise.

• Precipitation: Dilute slowly with anhydrous Diethyl Ether (antisolvent) until turbidity persists. Cool to

  overnight.

• Filtration: Collect the white crystalline solid. Wash with cold

  .

Critical Checkpoint: If the salt comes out as a "gummy" solid, your solvent is too wet. Recrystallize immediately using anhydrous EtOH/

.

Module 2: Removing "Stubborn" Alkyl Halides

User Question: "NMR shows persistent peaks around 4.5 ppm. I suspect unreacted 4-bromobenzyl bromide. It won't wash out."

Technical Insight: Benzyl halides are lipophilic and toxic. If they co-elute or co-precipitate, you cannot rely on simple washing.[1] You must chemically scavenge them.

The Scavenging Protocol: Before the final salt formation (Phase B above), treat your crude free base solution (in THF or Ether) with 1.5 equivalents of Triethylamine (

) or DABCO .[1]

• Stir at room temperature for 4 hours.

• Mechanism: The benzyl bromide reacts with the tertiary amine to form a quaternary ammonium salt (e.g., Benzyltriethylammonium bromide).[1]

• Filtration: These quaternary salts are insoluble in ether/THF. Filter them off.

• Result: The filtrate contains your hydrazine, now free of the alkylating agent.

Module 3: Troubleshooting Oxidation (The "Pink" Problem)

User Question: "My white crystals turned pink after 2 days on the bench. Is the batch ruined?"

Technical Insight: Pink or yellow coloration indicates the formation of diazenes (azo compounds) or hydrazones due to air oxidation. This is a radical chain reaction initiated by trace metals or light.

Decision Matrix:

Color Intensity	Status	Action Required
Faint Pink	Surface Oxidation	Wash with cold . Recrystallize from EtOH/HCl.
Deep Red/Brown	Significant Decomposition	Do not use. Impurities will poison downstream catalysis (especially Pd/Cu catalysts).[1]
Yellow Oil	Hydrazone Formation	Check NMR for imine peaks ( ppm).[1] Requires hydrolysis (boil with conc.[1] HCl) to recover.[1]

Visualizing the Workflow

The following diagram illustrates the logical flow for purifying the crude reaction mixture, distinguishing between the removal of neutrals and the isolation of the salt.

Figure 1: Logical flow for the Acid-Base purification and Hydrochlorination of 1,1-disubstituted hydrazines.

Summary of Physicochemical Data

Property	Value / Note
Form (Free Base)	Viscous Oil (Colorless to Pale Yellow)
Form (HCl Salt)	White Crystalline Solid
Solubility (Salt)	Soluble: Water, MeOH, EtOH, DMSO.[1] Insoluble: Ether, Hexane, DCM.[1]
Storage	, under Argon/Nitrogen. Hygroscopic.
Toxicity	High. Hydrazines are potential carcinogens. Benzyl halides are lachrymators. Handle in fume hood.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.[1] (Standard protocols for hydrazine purification via salt formation).

• Ragnarsson, U.; Grehn, L. "An unprecedented rearrangement of a 1,1-diprotected hydrazine derivative."[1][2] Tetrahedron2014 , 70, 686-691.[1] Link (Discusses stability and rearrangement of substituted hydrazines).[1]

• Wang, T.; et al. "Reductive Hydrazination with Trichlorosilane: A Method for the Preparation of 1,1-Disubstituted Hydrazines."[6] Org.[4][6][7][8] Lett.2016 , 18, 1900–1903.[1][6] Link (Modern synthesis and isolation techniques for 1,1-disubstituted hydrazines).[1]

• Organic Syntheses. "1-Benzyl-1-phenylhydrazine Hydrochloride." Org.[4][6][7][8] Synth.1934 , 14,[1][7] 14. Link (Foundational procedure for benzyl hydrazine salts).[1]

Sources

• 1. rsc.org [rsc.org]
• 2. kbfi.ee [kbfi.ee]
• 3. EP3112356A1 - Method for manufacturing 1,1-disubstituted hydrazine compound - Google Patents [patents.google.com]
• 4. US5484511A - Process for the removal of impurities from hydrazine hydrate - Google Patents [patents.google.com]
• 5. CN1036576C - A process for the removal of impurities from hydrazine hydrate - Google Patents [patents.google.com]
• 6. Reductive Hydrazination with Trichlorosilane: A Method for the Preparation of 1,1-Disubstituted Hydrazines [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 1-Benzyl-1-(4-bromobenzyl)hydrazine

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the recrystallization of 1-Benzyl-1-(4-bromobenzyl)hydrazine. This document offers troubleshooting advice and frequently asked questions to address specific challenges encountered during the purification of this and structurally similar compounds.

Introduction

Recrystallization is a critical technique for the purification of solid organic compounds. The success of this method hinges on the selection of an appropriate solvent system. For 1-Benzyl-1-(4-bromobenzyl)hydrazine, a molecule with both polar (hydrazine) and nonpolar (benzyl and bromobenzyl) moieties, finding the ideal solvent requires a systematic approach. This guide provides the foundational knowledge and practical steps to achieve high purity crystals of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the ideal characteristic of a recrystallization solvent for my compound?

An ideal solvent for recrystallization should exhibit a steep solubility curve for the compound of interest. This means it should dissolve a large amount of the compound at its boiling point and only a small amount at low temperatures (e.g., 0-4 °C). This differential solubility is what allows for the recovery of purified crystals upon cooling. Additionally, the solvent should not react with the compound and should be easily removable from the purified crystals.

Q2: I cannot find a specific recrystallization solvent for 1-Benzyl-1-(4-bromobenzyl)hydrazine in the literature. Where should I start?

It is common for specific recrystallization protocols to be absent for novel or less-studied compounds. A logical starting point is to screen a range of solvents with varying polarities. Given the structure of your compound, which contains both aromatic rings and a polar hydrazine group, a good starting point would be polar protic solvents, polar aprotic solvents, and nonpolar aromatic solvents. It is also highly recommended to test mixed solvent systems.

Q3: My compound "oils out" instead of forming crystals. What does this mean and how can I fix it?

"Oiling out" occurs when the compound comes out of the hot solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is supersaturated to a high degree.[1] To remedy this, you can try the following:

• Add more solvent: This will lower the saturation of the solution.

• Lower the cooling temperature slowly: A slower cooling rate can encourage crystal nucleation over oil formation.

• Use a mixed solvent system: Adding a co-solvent in which the compound is more soluble can sometimes prevent oiling out.

• Scratch the inside of the flask: This can provide a surface for crystal nucleation.

Q4: My recrystallization yield is very low. What are the common causes?

A low yield can be due to several factors:

• Using too much solvent: This will result in a significant amount of your compound remaining in the mother liquor.[1]

• Premature crystallization: If the solution cools too quickly during filtration, product can be lost.

• Inappropriate solvent choice: A solvent with high solubility at low temperatures will lead to poor recovery.

• Multiple recrystallization steps: While sometimes necessary for high purity, each step will inevitably lead to some loss of material.

Q5: My purified compound is still showing impurities by TLC or NMR. What should I do?

If impurities persist after recrystallization, consider the following:

• Perform a second recrystallization: This can often remove remaining trace impurities.

• Try a different solvent or solvent system: The impurity may have similar solubility properties to your compound in the chosen solvent.

• Consider an alternative purification method: If recrystallization is ineffective, techniques like column chromatography may be necessary to separate stubborn impurities.[2]

Solvent Screening Protocol

A systematic approach to screening for an effective recrystallization solvent is crucial. The following protocol outlines a small-scale method to identify suitable candidates.

Materials:

• Small test tubes (e.g., 13x100 mm)

• Hot plate or sand bath

• Vortex mixer

• Ice bath

• A selection of solvents with varying polarities (see Table 1)

Procedure:

• Place approximately 20-30 mg of your crude 1-Benzyl-1-(4-bromobenzyl)hydrazine into several test tubes.

• Add a small amount of a single solvent (e.g., 0.5 mL) to each test tube.

• Observe the solubility at room temperature. A good solvent should not dissolve the compound at this stage.

• Gently heat the test tubes while stirring or vortexing. Add the solvent dropwise until the compound just dissolves.

• Allow the test tubes to cool slowly to room temperature.

• Once at room temperature, place the test tubes in an ice bath to induce further crystallization.

• Observe the quantity and quality of the crystals formed.

Table 1: Suggested Solvents for Screening

Solvent Class	Examples	Rationale for Use
Alcohols	Ethanol, Methanol, Isopropanol	The hydroxyl group can interact with the polar hydrazine moiety.
Esters	Ethyl Acetate	A medium polarity solvent that is often effective for a wide range of organic compounds.
Ketones	Acetone	A polar aprotic solvent that can be a good choice for compounds with polar functional groups.[3]
Hydrocarbons	Toluene, Hexane, Heptane	The aromatic rings in the compound suggest some solubility in nonpolar aromatic or aliphatic solvents.[3]
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Can be used in mixed solvent systems as a less polar component.[3]
Nitriles	Acetonitrile	A polar aprotic solvent that is sometimes successful for crystallizing oily products.[4]

Troubleshooting Guide

This section addresses common issues that may arise during the recrystallization of 1-Benzyl-1-(4-bromobenzyl)hydrazine.

Issue 1: The compound does not dissolve in any single solvent when hot.

• Cause: The compound may be highly crystalline and have a strong lattice energy, making it poorly soluble in most common solvents.

• Solution:

  • Try a mixed solvent system: Find a solvent in which the compound is sparingly soluble and another in which it is highly soluble. Dissolve the compound in a minimal amount of the "good" hot solvent, and then slowly add the "poor" hot solvent until the solution becomes turbid. Reheat to clarify and then allow to cool slowly. A common example is an ethanol/water or ethyl acetate/hexane mixture.[3]

  • Use a higher boiling point solvent: Solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) have high boiling points and can dissolve many recalcitrant compounds. However, their removal can be challenging.

Issue 2: The compound crystallizes too quickly, potentially trapping impurities.

• Cause: The solution is likely too concentrated, or the temperature is being lowered too rapidly.[1]

• Solution:

  • Add a small amount of additional hot solvent: This will slightly decrease the supersaturation and slow down the rate of crystal growth.[1]

  • Insulate the flask: Allow the flask to cool to room temperature on a benchtop, away from drafts. You can further insulate it by wrapping it in a towel or placing it in a Dewar flask.

Issue 3: No crystals form, even after cooling in an ice bath.

• Cause: The solution may not be sufficiently saturated, or there may be no nucleation sites for crystal growth to begin.

• Solution:

  • Induce crystallization:

    • Scratch the inner surface of the flask: Use a glass rod to scratch the flask below the solvent level. The microscopic imperfections on the glass can serve as nucleation sites.

    • Add a seed crystal: If you have a small amount of pure product, adding a tiny crystal to the cooled solution can initiate crystallization.

  • Reduce the solvent volume: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the compound. Be careful not to evaporate too much, as this can lead to rapid crystallization.

  • Add an anti-solvent: If your compound is dissolved in a "good" solvent, you can slowly add a "poor" solvent (an anti-solvent) in which your compound is insoluble until the solution becomes cloudy. Then, add a few drops of the "good" solvent to redissolve the precipitate and allow the mixture to cool slowly.

Workflow Diagrams

The following diagrams illustrate the decision-making process for solvent selection and troubleshooting during recrystallization.

Caption: A workflow for selecting a suitable recrystallization solvent.

Caption: A troubleshooting guide for common recrystallization issues.

References

• U.S.

• "Need a purification method for a free hydrazone," Reddit, r/Chempros, accessed February 2024, [Link].

• "Reagents & Solvents: Solvents for Recrystallization," University of Rochester, Department of Chemistry, accessed February 2024, [Link].

• "What's the best solvent to remove these crystals and recrystallize it?," Reddit, r/chemistry, accessed February 2024, [Link].

• "THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE," DTIC, accessed February 2024, [Link].

• "3.6F: Troubleshooting," Chemistry LibreTexts, accessed February 2024, [Link].

• "How to remove impurity from hydrazide. It's not going away even after washing with water and n hexane ?," ResearchGate, accessed February 2024, [Link].

• "How to purify hydrazone?," ResearchGate, accessed February 2024, [Link].

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]

Controlling side reactions in benzyl bromobenzyl hydrazine synthesis

Welcome to the technical support center for the synthesis of asymmetrically substituted hydrazines, with a focus on benzyl bromobenzyl hydrazine derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of selective N-alkylation of hydrazine. Here, we address common experimental challenges, explain the underlying chemical principles, and provide robust, field-proven protocols to help you control side reactions and optimize your synthesis.

Introduction: The Challenge of Selective Hydrazine Alkylation

The synthesis of 1-benzyl-2-(bromobenzyl)hydrazine is a sequential N-alkylation of hydrazine. This process, while conceptually straightforward, is often plagued by poor selectivity and the formation of multiple byproducts. The core issue is that the nucleophilicity of the nitrogen atoms changes with each alkylation step. The mono-alkylated hydrazine intermediate is often more nucleophilic than hydrazine itself, leading to rapid second alkylation. Direct alkylation of hydrazine with two different alkyl halides can result in a complex mixture of products, making isolation of the desired compound difficult and significantly lowering the yield.

The primary side reactions include:

• Over-alkylation: Formation of di-, tri-, and even tetra-substituted hydrazines.

• Symmetrical Di-substitution: Formation of 1,2-dibenzylhydrazine and 1,2-bis(bromobenzyl)hydrazine.

• Poor Reactivity: Incomplete conversion of starting materials.

This guide provides strategies to mitigate these issues through stoichiometric control, reaction condition optimization, and advanced protection-alkylation-deprotection sequences.

Core Reaction & Major Side Reactions

The desired synthetic route and the most common competing side reactions are illustrated below. Understanding these pathways is the first step in designing an effective control strategy.

Addressing solubility challenges with 1-Benzyl-1-(4-bromobenzyl)hydrazine

Executive Summary & Solubility Profile

1-Benzyl-1-(4-bromobenzyl)hydrazine is a lipophilic, unsymmetrical 1,1-disubstituted hydrazine.[1][2][3] Its poor aqueous solubility is a frequent bottleneck in biological assays and synthetic coupling reactions.[2][4] This guide provides validated protocols to overcome these limitations through salt formation , co-solvent systems , and pH manipulation .[3]

Quick Reference: Solubility Matrix

Solvent Category	Solvent Example	Solubility Status	Application Context
Aqueous	Water (pH 7)	Insoluble (< 0.1 mg/mL)	Not suitable for direct dissolution.[1][2][3][4]
Aqueous Acid	0.1 M HCl	Soluble (as salt)	Best for aqueous stock solutions.[1][2][3][4]
Polar Aprotic	DMSO, DMF	Highly Soluble (> 50 mg/mL)	Primary choice for biological assay stocks.[2][3][4]
Alcohols	Ethanol, Methanol	Soluble (often requires heat)	Ideal for synthesis and recrystallization.[3][4]
Non-Polar	DCM, Chloroform	Soluble	Used for extraction/work-up.[1][2][3][4]

The Chemistry of the Problem

To solve the solubility issue, one must understand the molecular competition at play.

• The Barrier (Lipophilicity): The molecule possesses two bulky aromatic rings (benzyl and 4-bromobenzyl).[1][2][3] The bromine atom significantly increases the molecular weight and lipophilicity (LogP > 3.5), driving the molecule to crystallize or "oil out" in aqueous environments.[3]

• The Solution (The Hydrazine Handle): The hydrazine moiety (

  ) contains a basic nitrogen.[1][2][3] While the substituted nitrogen is sterically hindered and electronically deactivated, the terminal primary amino group ( ) remains basic (approximate pKa of conjugate acid ~7.5–8.0).[3]

• Strategic Implication: We can exploit this basicity to protonate the molecule, transforming it from a lipophilic free base into a hydrophilic ionic salt.[3]

Troubleshooting Guide (Q&A)

Scenario A: Biological Assays & Cell Culture

Q: I need to add this compound to cell culture media, but it precipitates immediately upon addition. How do I fix this?

A: This is "crashing out," caused by the rapid transition from a solvent to an aqueous buffer.[3]

• Immediate Fix (Co-solvent): Prepare a 1000x stock solution in pure DMSO . Add this dropwise to the media while vortexing rapidly.[2][4] Ensure the final DMSO concentration is < 0.5% (v/v) to avoid cytotoxicity.[3][4]

• Robust Fix (Salt Formation): Convert the free base to the hydrochloride salt (see Protocol 1 below).[2][3][4] The salt form is significantly more water-soluble and stable in buffers.[1][2][4]

Scenario B: Synthetic Chemistry

Q: I am trying to react this hydrazine with an aldehyde to form a hydrazone, but it won't dissolve in ethanol at room temperature.

A: 1,1-disubstituted hydrazines often aggregate in alcohols.[1][2][3][4]

• Thermal Activation: Gently heat the ethanol to 40–50°C. The compound should dissolve.[2][4]

• Catalysis: Add a catalytic amount of acetic acid (1-5 mol%).[1][2][3][4] This not only helps solubilize the hydrazine via partial protonation but also catalyzes the condensation reaction with the aldehyde.[3]

Scenario C: Purification & Stability

Q: My compound turned yellow/brown after sitting on the bench for a day. Is it still good?

A: Likely degraded. Hydrazines are susceptible to air oxidation, forming hydrazones (with atmospheric aldehydes) or diazenes.[2][3][4]

• Diagnosis: Run a TLC.[1][2][4] If you see a new spot moving faster than the hydrazine, it is likely the oxidation product.[3]

• Prevention: Store the free base under nitrogen/argon at -20°C.[1][2][4]

• Stabilization: Convert it to the hydrochloride salt .[4] The salt form is resistant to oxidation and can be stored at room temperature (desiccated) for months.[3][4]

Validated Experimental Protocols

Protocol 1: Preparation of the Hydrochloride Salt

This is the Gold Standard for making the compound water-soluble.[3]

Reagents:

• 1-Benzyl-1-(4-bromobenzyl)hydrazine (Free Base)[1][2][3]

• Diethyl Ether (anhydrous)[1][2][3]

• HCl (4M in Dioxane or concentrated aqueous HCl)[1][2][3]

Procedure:

• Dissolution: Dissolve 1.0 g of the free base in 10 mL of diethyl ether (or ethanol if ether solubility is poor).

• Acidification: Cool the solution to 0°C in an ice bath. Dropwise add HCl (1.1 equivalents).[1][2][3][4]

  • Observation: A white precipitate should form immediately.[1][2][4]

• Isolation: Stir for 15 minutes at 0°C. Filter the solid using a sintered glass funnel.

• Washing: Wash the filter cake with cold ether (2 x 5 mL) to remove excess acid and impurities.[1][2][4]

• Drying: Dry under high vacuum. The resulting white powder is the hydrochloride salt (

  ).[1][2][3]

Protocol 2: Preparation of DMSO Stock for Bio-Assays

Procedure:

• Weigh exactly 10 mg of the compound.[1][2][4]

• Add DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM or 50 mM.[1][2][4]

  • Note: Do not use water or PBS at this stage.[1][2][4]

• Vortex until completely clear.

• Aliquot into small amber tubes (to protect from light) and store at -20°C. Avoid repeated freeze-thaw cycles.

Visual Decision Guides

Figure 1: Solubility Decision Matrix

Caption: Flowchart to select the correct solvent system based on the intended experimental application.

[1][2][3]

Figure 2: Salt Formation Workflow

Caption: Step-by-step logic for converting the lipophilic free base into the stable, hydrophilic hydrochloride salt.

[1][2][3]

References & Further Reading

• PubChem. 1,1-Dibenzylhydrazine (Analogous Structure & Properties). National Library of Medicine.[2][4] [Link]

• Organic Syntheses. Preparation of Phenylhydrazine Hydrochloride (General Protocol for Hydrazine Salts).[1][2][4] Org.[1][2][4][5] Synth. 1922, 2,[3] 71. [Link]

• Wikipedia. Hydrazine Properties and Basicity.[1][2][4][6][7][Link][1][2][3]

• FDA Guidance. Q3C(R8) Impurities: Guideline for Residual Solvents. (For selection of safe solvents in pharmaceutical synthesis). [Link]

Sources

• 1. 1-Benzylphenylhydrazine | C13H14N2 | CID 69192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-Dibenzylhydrazine | C14H16N2 | CID 197050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. US2953570A - Method of making hydrazine derivatives - Google Patents [patents.google.com]
• 6. Hydrazine - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]

Technical Support Center: Stability &amp; Storage of 1-Benzyl-1-(4-bromobenzyl)hydrazine

[1]

Topic: Stabilization and Long-Term Storage Protocols Document ID: TS-HYD-BB-042 Target Audience: Medicinal Chemists, Process Development Scientists[1]

Executive Summary

1-Benzyl-1-(4-bromobenzyl)hydrazine is a critical intermediate in the synthesis of indole-based therapeutics (via Fischer Indole Synthesis) and aza-heterocycles.[1] Users frequently report rapid degradation—manifesting as yellowing or oiling out—when storing the free base .

The Core Technical Reality: The free base of 1,1-disubstituted hydrazines is thermodynamically unstable in air. It undergoes auto-oxidation to form colored azo-impurities, tetrazenes, and hydrazones.[1] Long-term storage of the free base is not recommended. [1]

This guide details the mandatory conversion to the Hydrochloride (HCl) salt for stability, alongside troubleshooting steps for rescuing degraded batches.

Module 1: The Degradation Mechanism

Why does your sample turn yellow?

The instability arises from the electron-rich nitrogen atoms. The unprotonated lone pairs are susceptible to radical oxidation by atmospheric oxygen. This initiates a cascade leading to extended conjugation systems (chromophores), which cause the characteristic yellow-to-brown discoloration.[1]

Pathway Visualization

The following diagram illustrates the divergence between the degradation pathway (Free Base) and the stabilization pathway (Salt Formation).

Figure 1: Mechanistic divergence between oxidative degradation (left) and salt stabilization (right).[1]

Module 2: Troubleshooting Guide

Diagnose and fix common issues observed in the laboratory.

Symptom	Probable Cause	Diagnostic Check	Corrective Action
Sample turns yellow/brown	Auto-oxidation of the free base.[1]	TLC shows a baseline spot (salt) or new high-Rf spots (impurities).[1]	Immediate Salt Formation. If purity is >90%, convert to HCl salt immediately (see Module 3).[1] The impurities often remain in the mother liquor.
"Oiling out" during storage	Hygroscopicity or melting point depression due to impurities.	Check water content (Karl Fischer) or NMR (broad peaks).[1]	Dissolve in Et₂O, dry over Na₂SO₄, and precipitate as HCl salt. Store in a desiccator.
Low Solubility in CDCl₃	User is attempting to dissolve the salt form in a non-polar solvent.	Check if soluble in DMSO-d6 or Methanol-d4.[1]	Use DMSO-d6 for NMR analysis of the stable salt. Do not confuse insolubility with decomposition.
Missing N-H signals in NMR	Deuterium exchange or rapid proton transfer.	Run NMR in DMSO-d6 instead of CDCl₃/D₂O shake.	N/A (This is an artifact, not degradation).

Module 3: Stabilization Protocol (Gold Standard)

Do not store the free base. Convert to the Hydrochloride salt immediately after synthesis.

Protocol: Conversion to Hydrochloride Salt

This method locks the nitrogen lone pair, preventing oxidation and raising the melting point for easier handling.

Reagents:

• Crude 1-Benzyl-1-(4-bromobenzyl)hydrazine (Free Base)[1]

• Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE)[1]

• HCl (4M in Dioxane or 2M in Diethyl Ether)[1]

• Alternative: Concentrated aqueous HCl (37%) – only if anhydrous solvents are unavailable.[1]

Step-by-Step Procedure:

• Dissolution: Dissolve the crude free base hydrazine in a minimal amount of Et₂O or MTBE. The solution should be clear.

  • Note: If the crude is already dark, treat with activated charcoal for 15 minutes and filter through Celite before proceeding.

• Acidification: Cool the solution to 0°C in an ice bath. Dropwise, add the HCl solution (in Dioxane or Ether) with vigorous stirring.

  • Stoichiometry: Target 1.1 equivalents of HCl.

• Precipitation: A white to off-white precipitate should form immediately.[1] Continue stirring at 0°C for 30 minutes to ensure complete salt formation.

• Filtration: Filter the solid under vacuum (Buchner funnel).

• Washing: Wash the filter cake with cold Et₂O (3x). This step is critical as it removes the yellow oxidative impurities which are typically soluble in ether.

• Drying: Dry the solid under high vacuum (< 5 mbar) at room temperature for 4 hours.

  • Result: You should obtain a stable, white crystalline solid (Hydrochloride salt).[1]

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I store the free base if I keep it under Argon at -20°C?

• Technical Answer: While cold and inert atmosphere slows degradation, it does not stop it completely. The free base is an oil or low-melting solid that is difficult to handle.[1] We strongly recommend conversion to the HCl salt, which is stable at room temperature (though 4°C is preferred) for years.

Q2: My HCl salt has turned slightly pink. Is it ruined?

• Technical Answer: A faint pink hue indicates trace oxidation on the crystal surface, often due to light exposure. For most synthetic applications (e.g., Fischer Indole), this purity level (>98%) is acceptable.[1] If the color is dark red/brown, recrystallize from Ethanol/Et₂O.

Q3: How do I regenerate the free base for my reaction?

• Technical Answer: If your reaction requires the free base (nucleophilic attack):

  • Suspend the HCl salt in MTBE or Ethyl Acetate.

  • Add aqueous saturated NaHCO₃ or 1M NaOH.

  • Stir until the solid dissolves.

  • Separate the organic layer, dry over Na₂SO₄, and use immediately.

Q4: What are the shipping requirements?

• Technical Answer: The HCl salt can be shipped at ambient temperature. The free base must be shipped on dry ice and sealed under inert gas to prevent arrival as a "tarry black oil."

References

• Ragnarsson, U. (2001). Synthetic methodology for alkyl substituted hydrazines.[2] Chemical Society Reviews. Link

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: Benzylhydrazine dihydrochloride (General Analog).Link[1]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical.

• PubChem. (2025). 1,1-Dibenzylhydrazine Compound Summary. National Library of Medicine. Link[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the FTIR Spectral Analysis of 1-Benzyl-1-(4-bromobenzyl)hydrazine

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectrum of 1-Benzyl-1-(4-bromobenzyl)hydrazine. Designed for researchers and drug development professionals, this document moves beyond a simple peak list, offering a comparative framework and the scientific rationale needed for accurate spectral interpretation. We will predict the characteristic absorption peaks based on the molecule's functional groups, compare these predictions with related hydrazine derivatives, and provide a validated experimental protocol for acquiring high-quality spectral data.

Introduction: The Structural Significance of 1-Benzyl-1-(4-bromobenzyl)hydrazine

1-Benzyl-1-(4-bromobenzyl)hydrazine is a disubstituted hydrazine derivative featuring two distinct aromatic moieties and a reactive N-N bond with a primary amine (-NH2) group. Its structural complexity makes FTIR spectroscopy an invaluable tool for identity confirmation and quality control. The technique allows for the precise identification of key functional groups by measuring the absorption of infrared radiation, which induces vibrations in molecular bonds.[1][2] Each type of bond (e.g., N-H, C-H, C=C, C-N, C-Br) vibrates at a characteristic frequency, producing a unique spectral "fingerprint".

Below is the chemical structure of the target compound, which forms the basis for our spectral predictions.

Caption: Molecular structure of 1-Benzyl-1-(4-bromobenzyl)hydrazine.

Predicted FTIR Spectral Peaks and Comparative Analysis

The FTIR spectrum can be logically divided into distinct regions, each corresponding to specific vibrational modes. We will analyze each region, predict the absorption frequencies for our target molecule, and compare them to simpler, structurally related compounds.

Table 1: Predicted vs. Comparative FTIR Frequencies (cm⁻¹)

Vibrational Mode	Functional Group	Predicted Range (Target Molecule)	Comparative Compound Data
N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	3400 - 3250 (two weak bands)	Hydrazine: 3334, 3317, 3186, 3152 cm⁻¹[3][4]. Methylhydrazine: ~3300-3100 cm⁻¹[5].
Aromatic C-H Stretch	Benzene Ring C-H	3100 - 3000 (multiple weak bands)	General Aromatics: 3100 - 3000 cm⁻¹[6].
Aliphatic C-H Stretch	Methylene (-CH₂-)	2950 - 2850 (multiple medium bands)	General Alkanes: 3000 - 2850 cm⁻¹[2][6].
Aromatic C=C Stretch	Benzene Ring C=C	1610 - 1580 & 1500 - 1450	General Aromatics: 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹[6].
-CH₂- Scissoring (Bending)	Methylene (-CH₂-)	~1450	General Alkanes: 1470 - 1450 cm⁻¹[6].
N-H Bending (Scissoring)	Primary Amine (-NH₂)	1650 - 1580 (medium, broad)	Hydrazine: 1604, 1607 cm⁻¹ (deformation)[3].
C-N Stretch	Aryl/Alkyl-Nitrogen	1350 - 1250 (medium)	1,1-Dimethylhydrazine: Skeletal C-N modes are complex and coupled[7].
N-N Stretch	Hydrazine Backbone	1150 - 1050 (weak to medium)	Hydrazine: ~1149 cm⁻¹[3]. Substituted Hydrazines: 1031-1111 cm⁻¹[8].
C-H Out-of-Plane Bend (p-sub)	1,4-Disubstituted Ring	860 - 800 (strong)	p-Disubstituted Phenyls: 860 - 800 cm⁻¹[9].
C-H Out-of-Plane Bend (mono-sub)	Monosubstituted Ring	770 - 730 & 720 - 680 (strong)	Monosubstituted Phenyls: 770 - 730 and 720 - 680 cm⁻¹[9].
C-Br Stretch	Aryl Bromide	< 700 (medium to strong)	Aryl Halides (C-Br): Typically below 700 cm⁻¹[9][10].

Detailed Spectral Interpretation

• 3500-2800 cm⁻¹ Region (N-H and C-H Stretching):

  • N-H Stretch: The primary amine (-NH₂) group is expected to show two distinct, albeit potentially weak, absorption bands corresponding to asymmetric and symmetric stretching modes. In dilute solutions, these appear around 3400-3300 cm⁻¹. In a solid-state (KBr pellet) spectrum, hydrogen bonding can broaden these peaks and shift them to lower wavenumbers (3350-3250 cm⁻¹)[7][11].

  • C-H Stretch: A key diagnostic feature is the clear separation between aromatic and aliphatic C-H stretches. Look for weaker, sharp peaks just above 3000 cm⁻¹ (aromatic =C-H) and stronger, sharp peaks just below 3000 cm⁻¹ (aliphatic -CH₂-)[2][6]. This pattern confirms the presence of both benzyl groups and the aromatic rings.

• 1700-1400 cm⁻¹ Region (Double Bonds and Bending):

  • N-H Bend: The scissoring vibration of the -NH₂ group typically appears as a medium-intensity, somewhat broad band between 1650-1580 cm⁻¹. This peak can sometimes overlap with the aromatic C=C stretching region[3].

  • Aromatic C=C Stretch: The benzene rings will produce characteristic sharp peaks in the 1610-1450 cm⁻¹ range. Typically, two to four distinct bands are visible, confirming the presence of the aromatic systems[6].

  • -CH₂- Bend: The methylene groups' scissoring vibration should appear as a medium-intensity peak around 1450 cm⁻¹[6].

• Below 1400 cm⁻¹ (The Fingerprint Region):

  • C-N and N-N Stretches: This region is complex, but the C-N stretching vibrations are expected between 1350-1250 cm⁻¹. The N-N stretch is often weak and appears between 1150-1050 cm⁻¹[7][8]. Its assignment can be challenging due to coupling with other vibrations.

  • C-H Out-of-Plane (OOP) Bending: This is highly diagnostic for confirming the substitution patterns on the aromatic rings. We predict two sets of strong peaks:

    • A strong band between 860-800 cm⁻¹ confirms the para (1,4) substitution of the bromobenzyl ring[9].

    • Two strong bands between 770-730 cm⁻¹ and 720-680 cm⁻¹ confirm the monosubstituted benzyl ring[9].

  • C-Br Stretch: The carbon-bromine bond vibration is expected at low frequencies, typically below 700 cm⁻¹. This peak can be medium to strong in intensity and serves as direct evidence for the bromine substituent[10].

Experimental Protocol: FTIR Spectrum Acquisition via KBr Pellet Method

Acquiring a high-quality, reproducible FTIR spectrum of a solid sample like 1-Benzyl-1-(4-bromobenzyl)hydrazine is best achieved using the potassium bromide (KBr) pellet method. The principle relies on mixing a small amount of the solid sample with dry, IR-transparent KBr powder and compressing it under high pressure to form a transparent disc[12].

Causality: The goal is to disperse the sample particles within the KBr matrix to a size smaller than the wavelength of the IR radiation. This minimizes light scattering (the Christiansen effect), which can cause distorted, asymmetric peaks and sloping baselines, ensuring that the observed spectrum is due to molecular absorption only[13].

Caption: Workflow for preparing a KBr pellet for FTIR analysis.

Step-by-Step Methodology

• Preparation: Ensure all equipment (agate mortar, pestle, pellet die) is impeccably clean and dry[12]. Use spectroscopic grade KBr powder that has been dried in an oven at 110°C for at least 4 hours (and preferably stored in a desiccator) to minimize water absorption, which appears as broad peaks around 3400 cm⁻¹ and a sharp peak near 1630 cm⁻¹[14].

• Grinding: Weigh approximately 1-2 mg of the 1-Benzyl-1-(4-bromobenzyl)hydrazine sample. Grind it in the agate mortar for 1-2 minutes to achieve a fine, consistent powder. This step is critical to reduce particle size[13][15].

• Mixing: Add 150-200 mg of the dried KBr powder to the mortar. Gently but thoroughly mix the sample and KBr with the pestle for about 30-60 seconds. The objective is uniform dispersion, not further grinding of the KBr crystals[14].

• Pellet Formation: Transfer the powder mixture to the collar of a 13 mm evacuable pellet die. Distribute the powder evenly. Assemble the die, place it in a hydraulic press, and connect a vacuum line.

• Evacuation and Pressing: Evacuate the die for 2-5 minutes to remove trapped air and moisture, which can cause the pellet to be opaque. While under vacuum, gradually apply pressure up to 8-10 metric tons. Hold this pressure for 2 minutes to allow the KBr to "cold-flow" and form a transparent pellet[13][14].

• Spectrum Acquisition: Carefully release the pressure and disassemble the die. Remove the transparent pellet and place it in the spectrometer's sample holder. Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

Conclusion

The FTIR spectrum of 1-Benzyl-1-(4-bromobenzyl)hydrazine provides a rich set of data for unambiguous structural confirmation. The key identifying features are the combination of N-H stretches from the primary amine, the distinct aromatic and aliphatic C-H stretches, and most importantly, the strong out-of-plane bending bands confirming the monosubstituted and para-disubstituted aromatic rings. The presence of a low-frequency C-Br absorption further validates the structure. By following the detailed experimental protocol and using the comparative data provided, researchers can confidently verify the identity and purity of this compound, ensuring the integrity of their subsequent research and development activities.

References

• Scott, D. W., et al. (1951). Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa. Journal of the American Chemical Society. [Link]

• Klein, C., et al. (2000). FTIR spectra of N–H stretching vibrations of 1 H - and 2 H -benzotriazole in the gas phase at six different temperatures. Journal of Molecular Structure. [Link]

• Durig, J. R., Bush, S. F., & Mercer, E. E. (1969). Infrared and Raman Spectra of Substituted Hydrazines. I. Methylhydrazine. The Journal of Chemical Physics. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 197050, 1,1-Dibenzylhydrazine. [Link]

• Abo, H. (n.d.). KBr Pellet Method. Shimadzu. [Link]

• Hofmann, M. (2002). The N–N stretching band of hydrazine. ResearchGate. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 146540, Benzylhydrazine dihydrochloride. [Link]

• Anthoni, U., et al. (1968). Derivatives of Hydrazine. I. Preparation and Infrared Spectra of Partially Deuterated Mono- and Dimethylhydrazines. Acta Chemica Scandinavica. [Link]

• Smith, B. C. (2023). Halogenated Organic Compounds. Spectroscopy Online. [Link]

• Bloise, E., et al. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Research Article. [Link]

• Buback, M., et al. (1993). N=N Vibrational Frequencies and Fragmentation Patterns of Substituted 1-Aryl-3,3-Dialkyl-Triazenes: Comparison with Other High-Nitrogen Compounds. Applied Spectroscopy. [Link]

• Yoo, C.-S., et al. (2025). Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa. ACS Omega. [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link]

• NIST. (n.d.). 1-Benzyl-1-phenylhydrazine hydrochloride. NIST Chemistry WebBook. [Link]

• NIST. (n.d.). Hydrazine, 1,1-diphenyl-, hydrochloride. NIST Chemistry WebBook. [Link]

• Kintek Press. (2026). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. [Link]

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• Northern Illinois University. (n.d.). FT-IR Sample Preparation. NIU Department of Chemistry and Biochemistry. [Link]

• ResearchGate. (n.d.). ATR-FTIR Spectra of samples treated with Hydrazine, Ethylene Diamine... ResearchGate. [Link]

• Durig, J. R., & Harris, W. C. (1969). Infrared and Raman Spectra of Substituted Hydrazines. II Unsymmetrical Dimethyl Hydrazine. The Journal of Chemical Physics. [Link]

• Elixir International Journal. (n.d.). Pdf. [Link]

• Royal Society of Chemistry. (n.d.). Efficient photocatalytic synthesis of benzylhydrazine. Organic & Biomolecular Chemistry. [Link]

• NIST. (n.d.). Hydrazine, 1,1-diphenyl-. NIST Chemistry WebBook. [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. [Link]

• PIKE Technologies. (n.d.). Perfect Pellet Making. [Link]

• Global Substance Registration System. (n.d.). BENZYLHYDRAZINE. [Link]

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A Comparative Guide to HPLC Method Development for the Purity Analysis of 1-Benzyl-1-(4-bromobenzyl)hydrazine

This guide provides an in-depth, technically-focused comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of 1-Benzyl-1-(4-bromobenzyl)hydrazine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of protocols. It delves into the rationale behind experimental choices, offering a self-validating system of protocols grounded in authoritative scientific principles.

Part 1: The Analytical Challenge of Hydrazine Derivatives

1-Benzyl-1-(4-bromobenzyl)hydrazine is a substituted hydrazine derivative. While the benzyl and bromobenzyl groups provide some UV absorptivity, the hydrazine moiety introduces specific analytical challenges. Hydrazines are known for their reactivity and potential for oxidative degradation.[1] Furthermore, their polarity can make them challenging to retain on traditional reversed-phase HPLC columns.[2] The primary goal of this method development was to establish a stability-indicating HPLC method capable of separating the main component from potential process-related impurities and degradation products.

Part 2: A Strategic and Comparative Approach to Method Development

A systematic approach was employed to develop a robust and reliable HPLC method. This involved a thorough characterization of the analyte, a comparative evaluation of different stationary and mobile phases, and subsequent method optimization.

Before chromatographic development, understanding the analyte's properties is crucial.

• UV-Vis Spectrophotometry: An initial UV scan of 1-Benzyl-1-(4-bromobenzyl)hydrazine in a suitable solvent (e.g., methanol or acetonitrile) is essential to determine the maximum absorbance wavelength (λmax). The presence of the benzene and bromobenzyl rings suggests UV absorption in the 200-300 nm range.[3] The benzyl group itself has absorption bands around 256 nm.[3] This empirical data guides the selection of the most sensitive detection wavelength for the HPLC method.

• Forced Degradation Studies: To ensure the method is stability-indicating, forced degradation studies are non-negotiable.[4] As mandated by ICH guidelines (Q1A(R2)), the drug substance was subjected to various stress conditions to generate potential degradation products.[5][6][7] The target for degradation is typically between 5-20%.[6]

  • Acid Hydrolysis: 0.1 N HCl at 60 °C

  • Base Hydrolysis: 0.1 N NaOH at 60 °C

  • Oxidative Degradation: 3% H₂O₂ at room temperature

  • Thermal Degradation: 105 °C for 24 hours

  • Photolytic Degradation: Exposure to UV and visible light (ICH Q1B)[7]

These studies are fundamental to identifying degradation pathways and ensuring the analytical method can separate these degradants from the parent compound.[7]

The core of HPLC method development lies in the selection and optimization of the column and mobile phase.[8]

Column Chemistry Comparison:

The choice of stationary phase is critical for achieving the desired selectivity.[9][10] Three reversed-phase columns with different selectivities were compared.

• C18 (Octadecylsilane): This is the most common and often the starting point for reversed-phase HPLC due to its hydrophobicity and wide applicability.[11]

• Phenyl-Hexyl: This stationary phase offers alternative selectivity, particularly for compounds containing aromatic rings, through π-π interactions.

• Cyano (CN): A cyano-bonded phase provides different polarity and can be operated in both reversed-phase and normal-phase modes, offering unique selectivity for polar analytes.

Mobile Phase Optimization:

The mobile phase composition directly influences analyte retention and peak shape.[12]

• Organic Modifier: Acetonitrile and methanol are the most common organic solvents in reversed-phase HPLC.[12] Their different properties can lead to changes in selectivity.[13] A comparison was made to determine the optimal organic modifier for this analysis.

• Aqueous Phase and pH: For ionizable compounds, the pH of the mobile phase is a critical parameter affecting retention time and peak shape.[13][14] Buffers are often used to maintain a stable pH.[12] Given the basic nature of the hydrazine moiety, a slightly acidic mobile phase was investigated to ensure consistent protonation and good peak shape. The use of formic acid or trifluoroacetic acid is a common approach to control pH in reversed-phase HPLC.[13]

• Isocratic vs. Gradient Elution: An initial gradient run is often performed to determine the approximate elution conditions and to separate compounds with a wide range of polarities. Based on the results of the forced degradation studies, a gradient method was deemed necessary to ensure the elution and separation of all potential impurities and degradants.

Part 3: Experimental Data and Protocols

The following tables summarize the comparative data obtained during method development.

Table 1: Comparison of Chromatographic Performance on Different Stationary Phases

Stationary Phase	Retention Time (min)	Tailing Factor	Resolution (with nearest impurity)
C18 (4.6 x 150 mm, 5 µm)	8.2	1.3	1.8
Phenyl-Hexyl (4.6 x 150 mm, 5 µm)	9.5	1.1	2.5
Cyano (4.6 x 150 mm, 5 µm)	6.1	1.8	1.2

Based on these results, the Phenyl-Hexyl column provided the best combination of retention, peak symmetry, and resolution.

Table 2: Effect of Mobile Phase Composition on Analyte Retention and Peak Symmetry

Organic Modifier	Aqueous Phase	Retention Time (min)	Tailing Factor
Acetonitrile	0.1% Formic Acid in Water	9.5	1.1
Methanol	0.1% Formic Acid in Water	11.2	1.4
Acetonitrile	0.1% Trifluoroacetic Acid in Water	9.8	1.0

Acetonitrile with 0.1% Formic Acid was selected as it provided a good balance of analysis time and peak shape.

Table 3: Summary of Method Validation Results for the Optimized Method

Parameter	Result	Acceptance Criteria (ICH Q2(R1))
Linearity (r²)	0.9995	≥ 0.999
Precision (%RSD)	< 1.0%	≤ 2.0%[15]
Accuracy (% Recovery)	98.5% - 101.2%	98.0% - 102.0%
LOD	0.01%	Reportable
LOQ	0.03%	Reportable

The method was validated according to ICH Q2(R1) guidelines and was found to be linear, precise, accurate, and specific for the intended purpose.[16][17][18]

Experimental Protocols

Protocol 1: UV-Vis Spectral Analysis

• Prepare a dilute solution of 1-Benzyl-1-(4-bromobenzyl)hydrazine in methanol (approximately 10 µg/mL).

• Scan the solution using a UV-Vis spectrophotometer from 200 to 400 nm.

• Identify the wavelength of maximum absorbance (λmax).

Protocol 2: Forced Degradation Study

• Prepare stock solutions of 1-Benzyl-1-(4-bromobenzyl)hydrazine in a suitable solvent.

• For each stress condition, mix the stock solution with the stressor (e.g., 0.1 N HCl, 0.1 N NaOH, 3% H₂O₂).

• For thermal stress, place a solid sample in an oven.

• For photolytic stress, expose the sample to light as per ICH Q1B guidelines.[7]

• After the specified time, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration and analyze using the developed HPLC method.

Protocol 3: The Optimized HPLC Purity Method

• Column: Phenyl-Hexyl (4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined from UV-Vis scan (e.g., 254 nm)

• Injection Volume: 10 µL

Part 4: Visualizations and Workflow Diagrams

The following diagrams illustrate the systematic approach taken during method development.

Caption: A flowchart illustrating the systematic HPLC method development strategy.

Caption: Logical relationships between HPLC method parameters and performance outcomes.

Part 5: Conclusion and Recommendations

The development of a robust, stability-indicating HPLC method for the purity analysis of 1-Benzyl-1-(4-bromobenzyl)hydrazine was successfully achieved through a systematic and comparative approach. The Phenyl-Hexyl stationary phase offered superior selectivity for this analyte and its potential impurities compared to standard C18 and Cyano columns. A gradient elution with an acetonitrile and 0.1% formic acid mobile phase system provided optimal separation and peak shape. The finalized method was validated according to ICH guidelines and demonstrated to be suitable for its intended purpose in a quality control environment. This guide serves as a comprehensive resource, detailing not just the final method, but the scientific rationale and comparative data that underpin its development.

Part 6: References

• A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. International Journal of Pharmaceutical Sciences. Available at: [Link]

• HPLC Methods for analysis of Hydrazine. HELIX Chromatography. Available at: [Link]

• George, G. D., & Stewart, J. T. (1990). HPLC Determination of Trace Hydrazine Levels in Phenelzine Sulfate Drug Substance. Analytical Letters, 23(8), 1417-1429. Available at: [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. (2025, June 6). Available at: [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. (2025, June 18). Available at: [Link]

• SudharshanaCharyulu, S., et al. (2022). NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. Rasayan Journal of Chemistry, 15(2), 1403-1410. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). Available at: [Link]

• Rathbone, D. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Petrovska-Dimitrievska, G., et al. (2022). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin, 68(1), 69-74. Available at: [Link]

• Wang, J., Yang, S., & Zhang, K. (2016). A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. Journal of Pharmaceutical and Biomedical Analysis, 128, 230-236. Available at: [Link]

• Johnson, R. C., et al. (2014). Quantification of Hydrazine in Human Urine by HPLC-MS/MS. Journal of Analytical Toxicology, 38(8), 535-541. Available at: [Link]

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• Strategies to Enable and Simplify HPLC Polar Compound Separation. (2023, December 8). Separation Science. Available at: [Link]

• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. (2025, November 3). Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2014). Pharmaceutical Methods, 5(1), 1-10. Available at: [Link]

• Mathew, C., et al. (2023). THE ICH GUIDELINES IN PRACTICE: FORCED DEGRADATION STUDIES OF DORIPENEM BY AN LC-MS COMPATIBLE RP-HPLC METHOD. International Journal of Pharmaceutical Sciences and Research, 14(7), 3421-3427. Available at: [Link]

• Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18). Available at: [Link]

• Method Validation as per ICH & USP Guidelines. Cubic Analytical Solution. Available at: [Link]

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• Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline. Available at: [Link]

• HPLC Columns for Chromatography | Reversed-Phase, Normal Phase & HILIC. Available at: [Link]

• Choosing the Right HPLC Column: A Complete Guide. Phenomenex. Available at: [Link]

• HPLC Column Selection Guide. (2025, April 1). SCION Instruments. Available at: [Link]

• Chromatographic methods of determining hydrazine and its polar derivatives. (2025, August 7). ResearchGate. Available at: [Link]

• Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. (2025, December 24). Molecules. Available at: [Link]

• Toxicological Profile for Hydrazines. (1997). Agency for Toxic Substances and Disease Registry (US). Available at: [Link]

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• A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. (2019, August 11). ResearchGate. Available at: [Link]

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• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018, June 13). Master Organic Chemistry. Available at: [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 1-Benzyl-1-(4-bromobenzyl)hydrazine

Hazard Analysis by Structural Analogy

The risk profile for 1-Benzyl-1-(4-bromobenzyl)hydrazine is derived from the known hazards of its parent structures. This approach is critical for ensuring that all potential risks are anticipated and mitigated.

• Hydrazine Moiety: Hydrazine and its derivatives are a class of compounds requiring extreme caution. They are recognized as being corrosive, acutely toxic, and potential carcinogens.[1][2][3][4][5][6] Exposure can cause severe irritation or burns to the skin, eyes, and respiratory tract.[5][6][7] Systemic effects following absorption, inhalation, or ingestion can include damage to the central nervous system, liver, and kidneys.[3][4][5] Furthermore, many hydrazine derivatives are classified as suspected human carcinogens by organizations such as OSHA and IARC.[1][4][8]

• Bromobenzyl Group (Halogenated Organic Compound): The presence of the 4-bromobenzyl group places this compound in the category of halogenated organic liquids. Such compounds are known to pose significant health risks, including potential damage to the central nervous system, liver, and kidneys.[9] Many are also suspected carcinogens.[9] Halogenated compounds require specific disposal procedures to prevent environmental contamination.[10] The starting material, 4-bromobenzyl bromide, is itself a corrosive solid that causes severe eye and skin damage.[11]

Based on this analysis, 1-Benzyl-1-(4-bromobenzyl)hydrazine must be handled as a substance that is acutely toxic, corrosive, a suspected carcinogen, and an environmental hazard.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent all routes of exposure (dermal, ocular, inhalation). The following table outlines the minimum required PPE for tasks involving this compound.

Task	Gloves	Eye/Face Protection	Body Protection	Respiratory Protection
Storage & Transport	Nitrile gloves (single pair)	Safety glasses with side shields	Lab coat	Not required for closed containers
Weighing (Solid)	Double-layered nitrile gloves	Chemical splash goggles and a full-face shield	Chemical-resistant lab coat	Mandatory use of a certified chemical fume hood
Dissolution & Reaction	Double-layered nitrile gloves	Chemical splash goggles and a full-face shield	Chemical-resistant lab coat	Mandatory use of a certified chemical fume hood
Spill Cleanup	Heavy-duty nitrile or butyl rubber gloves	Chemical splash goggles and a full-face shield	Chemical-resistant apron over a lab coat	Mandatory use of a certified chemical fume hood
Waste Disposal	Double-layered nitrile gloves	Chemical splash goggles	Lab coat	Not required if handling sealed containers

Causality of PPE Selection:

• Double-Layered Gloves: Provides protection against tears and minimizes exposure during doffing. Nitrile offers good resistance to a range of organic chemicals.[12]

• Goggles and Face Shield: Protects against splashes of the corrosive material to the eyes and face, which is a primary risk.[2][9][13]

• Chemical Fume Hood: This is the primary engineering control to prevent inhalation of potentially fatal or carcinogenic vapors and dusts.[2][14][15] A standard biosafety cabinet is not sufficient for volatile chemical protection.[15]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is crucial for minimizing risk.

Step-by-Step Handling Protocol:

• Designated Area: All work involving 1-Benzyl-1-(4-bromobenzyl)hydrazine must be performed within a "designated area" inside a certified chemical fume hood.[15][16] This area should be clearly marked with a "Suspected Carcinogen" warning sign.[16]

• Pre-Operational Check: Before handling the compound, ensure an emergency shower and eyewash station are accessible and unobstructed.[9] Confirm the availability of a spill kit rated for hazardous chemicals.

• Weighing:

  • Perform all weighing operations within the fume hood.

  • Use the "tare method" to minimize contamination: pre-weigh a sealed container, add the chemical inside the hood, seal the container, and re-weigh it outside the hood.[15]

• Dissolution and Reaction:

  • Add solvents to the solid compound slowly to avoid splashing.

  • Keep all reaction vessels closed or covered to the extent possible (e.g., with a condenser) to minimize the release of vapors.

• Post-Procedure Decontamination:

  • Wipe down the designated work area within the fume hood with an appropriate solvent (e.g., isopropanol) and disposable towels.

  • Place all contaminated disposable materials into a designated hazardous waste bag inside the fume hood.[1]

  • Remove PPE in the correct order (gloves last) and wash hands and forearms thoroughly with soap and water.[15]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Incident	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes, using an emergency shower if necessary. Seek immediate medical attention.[4][15]
Eye Contact	Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[2][15]
Inhalation	Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration (using a barrier device) and call for emergency medical services immediately.[4][14]
Ingestion	Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate medical attention. Provide the SDS of related compounds to the medical personnel.[15]
Small Spill (<100 mL)	Alert colleagues in the immediate area. Wearing the appropriate PPE (see table), cover the spill with an inert absorbent material like vermiculite or sand.[1] Carefully sweep the material into a designated hazardous waste container. Decontaminate the area.
Large Spill (>100 mL)	Evacuate the laboratory immediately. Alert your supervisor and the institutional Environmental Health & Safety (EHS) department. Do not attempt to clean it up yourself.

Decontamination and Disposal Plan

All waste generated from handling 1-Benzyl-1-(4-bromobenzyl)hydrazine is considered hazardous waste. The "cradle-to-grave" responsibility for this waste lies with the generator.[17][18]

Waste Segregation and Disposal Workflow

Caption: Waste Segregation and Disposal Workflow.

Step-by-Step Disposal Protocol:

• Identify Waste Streams: Separate waste into three categories: solid contaminated materials (gloves, absorbent pads), liquid waste (excess solutions, rinsates), and contaminated glassware.

• Containerize Waste:

  • Solids: Place all disposable items that have come into contact with the compound into a clearly labeled, sealable plastic bag.[1]

  • Liquids: Collect all liquid waste, including solvent rinses from glassware, into a dedicated, compatible, and properly labeled hazardous waste container.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name, and the words "Halogenated Organic," "Acutely Toxic," and "Suspected Carcinogen."[2]

• Storage: Store sealed waste containers in a designated and secure satellite accumulation area, away from incompatible materials like strong oxidizing agents.[1]

• Disposal: Arrange for waste pickup through your institution's certified hazardous waste management program.[1] All disposal must comply with local, state, and federal regulations, such as the EPA's Resource Conservation and Recovery Act (RCRA).[19][20]

References

• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• BenchChem. (2025). Essential Guide to the Proper Disposal of Hydrazine, 1,2-dibenzoyl-1-benzyl-.
• Regulations.gov. (n.d.). Guidelines for the laboratory use of chemical carcinogens.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• Laboratory Safety. (2018, July 16). Standard Operating Procedure (SOP).
• Sigma-Aldrich. (2025, November 11). Safety Data Sheet - Hydrazine hydrate.
• University of New Mexico, Environmental Health & Safety. (n.d.). Hydrazine Standard Operating Procedure Template.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste.
• Florida Department of Environmental Protection. (2024, August 12). Summary of Hazardous Waste Regulations.
• PSFC. (n.d.). Halogenated Solvents.
• Occupational Safety and Health Administration. (n.d.). Carcinogens - Overview.
• Occupational Safety and Health Administration. (n.d.). Carcinogens - Standards.
• Arxada. (n.d.). Performance Chemicals Hydrazine.
• Fisher Scientific. (2025, December 18). Safety Data Sheet - 4-Bromobenzyl bromide.
• DTIC. (n.d.). Safety and Handling of Hydrazine.
• University of Nevada, Reno, Environmental Health & Safety. (n.d.). Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment.
• Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry.
• Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• Stanford Environmental Health & Safety. (2024, September 11). General Use SOP - Carcinogens.
• Merck Millipore. (n.d.). Safety Data Sheet.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Fisher Scientific. (2009, September 22). Safety Data Sheet - Benzoylhydrazine.
• Sigma-Aldrich. (2014, March 5). Safety Data Sheet - Hydrazine.
• ChemicalBook. (n.d.). HYDRAZINE - Safety Data Sheet.
• New Jersey Department of Health. (2009, November). Hydrazine - Hazardous Substance Fact Sheet.

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